Synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane from trans-4-hydroxy-L-proline: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide details the synthetic pathway for producing (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, a rigid and chiral scaffold of si...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide details the synthetic pathway for producing (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, a rigid and chiral scaffold of significant interest in medicinal chemistry, from the readily available starting material, trans-4-hydroxy-L-proline.[1][2] This bicyclic diamine serves as a valuable building block in the design of novel therapeutic agents due to its constrained conformation, which can impart favorable binding characteristics to drug candidates.[1][3][4]
The synthesis commences with the protection of the secondary amine of trans-4-hydroxy-L-proline, followed by reduction of the carboxylic acid to a primary alcohol. Subsequent activation of the hydroxyl groups sets the stage for the key intramolecular cyclization step with methylamine to form the bicyclic core. The final deprotection step yields the target compound. An improved methodology favors mesylation over tosylation for the activation of the hydroxyl groups, leading to a higher yield in the cyclization step.[1][2]
Synthetic Pathway Overview
The overall synthetic transformation from trans-4-hydroxy-L-proline to (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is depicted below. The process involves a series of well-established organic reactions, optimized to enhance yield and purity.
Caption: Synthetic route from trans-4-hydroxy-L-proline.
Experimental Protocols
Detailed methodologies for the key steps in the synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane are provided below.
Step 1: N-Tosylation of trans-4-hydroxy-L-proline
Protocol:
To a solution of trans-4-hydroxy-L-proline in aqueous sodium hydroxide, tosyl chloride is added portion-wise while maintaining the temperature at 0-5 °C. The reaction mixture is stirred until the starting material is consumed, as monitored by thin-layer chromatography (TLC). The product, N-Tosyl-trans-4-hydroxy-L-proline, is then precipitated by acidification and collected by filtration.
Step 2: Reduction of N-Tosyl-trans-4-hydroxy-L-proline
Protocol:
N-Tosyl-trans-4-hydroxy-L-proline is dissolved in anhydrous tetrahydrofuran (THF) and cooled to 0 °C. A solution of borane-tetrahydrofuran complex (BH3-THF) is added dropwise. The reaction is then stirred at room temperature until completion. The excess borane is quenched, and the product, (2S,4S)-N-Tosyl-4-hydroxyprolinol, is extracted and purified.
Step 3: Dimesylation of (2S,4S)-N-Tosyl-4-hydroxyprolinol
Protocol:
(2S,4S)-N-Tosyl-4-hydroxyprolinol is dissolved in dichloromethane and cooled to 0 °C. Triethylamine is added, followed by the dropwise addition of methanesulfonyl chloride (MsCl). The reaction is stirred at 0 °C and then allowed to warm to room temperature. The resulting product, (2S,4S)-N-Tosyl-4-mesyloxy-2-(mesyloxymethyl)pyrrolidine, is isolated after aqueous workup and purification.
Step 4: Cyclization with Methylamine
Protocol:
A solution of (2S,4S)-N-Tosyl-4-mesyloxy-2-(mesyloxymethyl)pyrrolidine in toluene is charged into a pressure reactor. An excess of methylamine is added, and the reactor is sealed and heated. The reaction is monitored for the formation of (1S,4S)-2-Methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane. Upon completion, the reaction mixture is cooled, and the product is isolated. This cyclization step has been reported to have a yield of 92% when using the dimesylated intermediate, an improvement over the 86% yield obtained with the ditosylated analog.[1][2]
Step 5: N-Detosylation
Protocol:
(1S,4S)-2-Methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane is heated to reflux in 33% hydrobromic acid. The reaction is continued until the tosyl group is completely cleaved. After cooling, the product, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, is isolated as its hydrobromide salt.[1][2]
Quantitative Data Summary
The following table summarizes the reported yields for the key steps in the synthesis.
Yields for some steps are not explicitly detailed in the reviewed literature and are indicated as "-". The cyclization yield of 92% represents an improvement over a previous method using O-tosyl leaving groups which gave an 86% yield.[1][2]
Workflow for Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and purification of the target compound.
Caption: General experimental workflow.
Conclusion
The synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane from trans-4-hydroxy-L-proline is a robust and well-documented process. The key steps involve standard transformations in organic chemistry, with the intramolecular cyclization being the crucial ring-forming step. The use of mesylates as leaving groups has been shown to improve the efficiency of this cyclization. This technical guide provides a comprehensive overview of the synthetic route and detailed protocols, which will be of significant value to researchers in the field of medicinal chemistry and drug development.
Technical Guide: Spectroscopic Analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectroscopic characterization of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane. Due to the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the spectroscopic characterization of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane. Due to the limited availability of published spectroscopic data for the free base of this specific compound, this document outlines the standard methodologies for acquiring and interpreting the necessary data and presents templates for data presentation.
Introduction
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a chiral bicyclic diamine that serves as a valuable building block in medicinal chemistry and asymmetric synthesis. Its rigid conformational structure makes it an attractive scaffold for the development of novel ligands and therapeutic agents. Accurate spectroscopic characterization is crucial for confirming the identity, purity, and structure of this compound and its derivatives. This guide details the standard spectroscopic techniques used for this purpose.
Spectroscopic Data Presentation
A comprehensive spectroscopic analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane would include ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The following tables are presented as a template for the clear and structured presentation of such quantitative data.
Table 1: ¹H NMR Spectroscopic Data
Chemical Shift (δ) ppm
Multiplicity
Coupling Constant (J) Hz
Integration
Assignment
Data not available
Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm
Assignment
Data not available
Table 3: IR Spectroscopic Data
Wavenumber (cm⁻¹)
Intensity
Assignment
Data not available
Table 4: Mass Spectrometry Data
m/z
Relative Intensity (%)
Assignment
Data not available
Experimental Protocols
Detailed methodologies are essential for the reproducible acquisition of high-quality spectroscopic data.
3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:
Accurately weigh 5-10 mg of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).
Transfer the solution to a 5 mm NMR tube.
If necessary, add a small amount of an internal standard (e.g., tetramethylsilane, TMS).
¹H NMR Spectroscopy:
Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.
Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).
Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.
Process the data with appropriate apodization, Fourier transform, phase correction, and baseline correction.
Integrate all signals and determine the chemical shifts, multiplicities, and coupling constants.
¹³C NMR Spectroscopy:
Acquire the spectrum on the same NMR spectrometer.
Use a proton-decoupled pulse sequence.
Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-200 ppm).
Acquire a sufficient number of scans to obtain a good signal-to-noise ratio, which will be significantly more than for ¹H NMR.
Process the data similarly to the ¹H NMR spectrum.
3.2. Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid):
Place a drop of the liquid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.
Data Acquisition:
Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).
Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.
Perform a background scan of the clean ATR crystal before running the sample.
Process the data to obtain a transmittance or absorbance spectrum.
3.3. Mass Spectrometry (MS)
Sample Preparation:
Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent (e.g., methanol or acetonitrile).
Data Acquisition (e.g., using Electrospray Ionization - ESI):
Introduce the sample solution into the mass spectrometer via direct infusion or through a liquid chromatography system.
Use positive ion mode to detect the protonated molecule [M+H]⁺.
Set the mass analyzer to scan over an appropriate m/z range (e.g., 50-500).
Optimize ion source parameters (e.g., capillary voltage, cone voltage, and desolvation gas temperature and flow) to maximize the signal of the ion of interest.
Visualizations
4.1. Experimental Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Workflow for Spectroscopic Analysis
4.2. Logical Relationship of Spectroscopic Techniques
This diagram shows the logical relationship between the different spectroscopic techniques and the information they provide for structural elucidation.
Relationship of Spectroscopic Techniques
Foundational
Chiral Properties of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane: An In-depth Technical Guide
Introduction (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a rigid, chiral bicyclic diamine that has garnered significant attention in the fields of asymmetric catalysis and medicinal chemistry. Its unique stereoche...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a rigid, chiral bicyclic diamine that has garnered significant attention in the fields of asymmetric catalysis and medicinal chemistry. Its unique stereochemistry, derived from the naturally occurring amino acid trans-4-hydroxy-L-proline, makes it a valuable building block for the synthesis of enantiomerically pure compounds. This technical guide provides a comprehensive overview of the chiral properties of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, including its synthesis, stereochemical characterization, and applications in catalysis and drug development.
Physicochemical and Chiral Properties
The rigid bicyclic structure of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, a derivative of the 2,5-diazabicyclo[2.2.1]heptane scaffold, imparts distinct chiral properties. The parent compound has been structurally characterized, confirming its rigid and chiral nature.
Property
Value
Reference
Molecular Formula
C₆H₁₂N₂
PubChem
IUPAC Name
(1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane
PubChem
CAS Number
125224-62-6 (dihydrobromide)
Fluorochem
Molecular Weight
112.17 g/mol
PubChem
Optical Rotation [α]D
Not available for the free base. For (1S,4S)-(+)-2,5-Diazabicyclo[2.2.1]heptane dihydrobromide: +22° (c=1 in Water)
The enantiomerically pure form of 2-Methyl-2,5-diazabicyclo[2.2.1]heptane is typically synthesized from L-trans-4-hydroxyproline, a readily available chiral starting material. The synthesis involves a multi-step process that establishes the desired (1S,4S) stereochemistry.
A common synthetic approach involves the N-tosylation of trans-4-hydroxy-L-proline, followed by reduction and subsequent tosylation of the hydroxyl groups. The bicyclic ring system is then formed through a cyclization reaction with methylamine. Finally, deprotection of the tosyl group yields the target molecule. The stereochemistry of the final product is dictated by the chirality of the starting L-trans-4-hydroxyproline.
Experimental Protocol: Synthesis of (1S,4S)-2-Methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane
This protocol is adapted from a published procedure for a related derivative.
The crude product from the previous step is worked up by extracting the aqueous phases with toluene (2 x 200 mL).
The combined organic phases are washed with saturated brine (200 mL), dried over sodium sulfate, and evaporated to afford a yellow oil.
The oil can be crystallized by digesting with petroleum ether to yield (1S,4S)-2-methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane.[2]
Alternatively, the oil can be used directly for detosylation by heating to reflux in 33% hydrobromic acid (300 mL) for 2 hours, followed by evaporation to dryness.[2]
The resulting solid is triturated with diethyl ether (300 mL), filtered, and washed with diethyl ether (100 mL) to give the dihydrobromide salt as a pale yellow solid.[2]
Applications in Asymmetric Catalysis
The chiral nature of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives makes them effective catalysts and ligands in asymmetric synthesis.
Biginelli Reaction
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane has been successfully employed as an organocatalyst in the enantioselective Biginelli reaction, a one-pot cyclocondensation to produce dihydropyrimidinones. In the reaction between ethyl acetoacetate, various aromatic aldehydes, and urea, the N-methylated derivative catalyzes the formation of the corresponding dihydropyrimidinones with moderate enantioselectivities, favoring the (S)-enantiomer.[3]
A mixture of the aldehyde, ethyl acetoacetate, urea, and the chiral catalyst is stirred in methanol at room temperature.
The progress of the reaction is monitored by thin-layer chromatography.
Upon completion, the product is isolated and purified by standard methods.
The enantiomeric excess is determined by chiral High-Performance Liquid Chromatography (HPLC).[3][4]
Caption: Workflow for the asymmetric Biginelli reaction.
Role in Drug Development: The Case of Danofloxacin
The (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane moiety is a key chiral component of danofloxacin, a fluoroquinolone antibiotic used in veterinary medicine.[5][6] The specific stereochemistry of this side chain is crucial for the drug's antibacterial activity.
Mechanism of Action of Danofloxacin
Danofloxacin exerts its bactericidal effect by inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[7][8] These enzymes are responsible for controlling the topological state of DNA during replication, transcription, and repair. By binding to these enzymes, danofloxacin traps them in a complex with DNA, leading to double-strand breaks in the bacterial chromosome and ultimately cell death.[7][9] The rigid and chiral nature of the (1S,4S)-5-methyl-2,5-diazabicyclo[2.2.1]hept-2-yl side chain contributes to the optimal binding and inhibitory activity of danofloxacin.[5]
Caption: Mechanism of action of Danofloxacin.
Conclusion
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a chiral building block of significant importance. Its rigid bicyclic structure, derived from a natural amino acid, provides a well-defined stereochemical environment that is advantageous for asymmetric catalysis and for conferring specific biological activity in drug molecules like danofloxacin. The synthetic accessibility of this chiral diamine, coupled with its proven utility, ensures its continued application in the development of new enantioselective processes and therapeutic agents. Further exploration of its catalytic potential and its incorporation into novel drug scaffolds are promising avenues for future research.
An In-depth Technical Guide to the Structural and Conformational Analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
For Researchers, Scientists, and Drug Development Professionals Abstract (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a rigid, chiral bicyclic diamine that serves as a valuable scaffold in medicinal chemistry and a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a rigid, chiral bicyclic diamine that serves as a valuable scaffold in medicinal chemistry and asymmetric synthesis. Its constrained conformation imparts specific spatial orientations to substituents, making a thorough understanding of its three-dimensional structure and conformational dynamics crucial for rational drug design and catalyst development. This technical guide provides a comprehensive analysis of the structural features and conformational preferences of this molecule, drawing upon data from X-ray crystallography of the parent ring system, nuclear magnetic resonance (NMR) spectroscopy of derivatives, and computational modeling of related structures. Detailed experimental methodologies for key analytical techniques are also presented to facilitate further research.
Introduction
The 2,5-diazabicyclo[2.2.1]heptane framework is a conformationally restricted analog of piperazine, a common motif in pharmacologically active compounds.[1] The bicyclic nature of this scaffold reduces conformational flexibility, which can lead to higher binding affinities and selectivities for biological targets. The (1S,4S) stereochemistry, derived from naturally occurring trans-4-hydroxy-L-proline, provides a chiral backbone for the development of enantiomerically pure molecules.[2] The addition of a methyl group at the N2 position introduces an element of asymmetry and can influence the electronic and steric properties of the molecule.
This guide will delve into the precise geometry of the bicyclic core, the conformational preferences in both solid and solution states, and the experimental and computational techniques used to elucidate these features.
Structural Analysis
The definitive method for determining the three-dimensional arrangement of atoms in a molecule in the solid state is single-crystal X-ray crystallography. While a crystal structure for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is not publicly available, the crystal structure of its parent compound, (1S,4S)-2,5-diazoniabicyclo[2.2.1]heptane dibromide, provides invaluable insight into the geometry of the core bicyclic system.[1][3]
X-ray Crystallography of the Parent Bicyclic System
The crystal structure of (1S,4S)-2,5-diazoniabicyclo[2.2.1]heptane dibromide reveals a rigid cage-like structure.[1] The asymmetric unit contains two crystallographically independent dications, each protonated at both nitrogen atoms.[1][3] The key structural parameters from this analysis are summarized in the table below.
Parameter
Molecule 1 (Å or °)
Molecule 2 (Å or °)
Bond Lengths
N1-C1
1.505(3)
1.503(3)
N1-C4
1.502(3)
1.503(3)
N2-C2
1.499(3)
1.500(3)
N2-C3
1.502(3)
1.501(3)
C1-C6
1.530(3)
1.532(3)
C2-C5
1.529(3)
1.531(3)
C3-C4
1.531(3)
1.533(3)
C5-C6
1.540(4)
1.542(4)
Bond Angles
C1-N1-C4
107.2(2)
107.3(2)
C2-N2-C3
106.1(2)
106.2(2)
N1-C1-C6
103.5(2)
103.4(2)
N1-C4-C3
103.6(2)
103.5(2)
N2-C2-C5
103.7(2)
103.6(2)
N2-C3-C4
103.8(2)
103.7(2)
C1-C6-C5
102.8(2)
102.7(2)
C2-C5-C6
102.9(2)
102.8(2)
C3-C4-N1
103.6(2)
103.5(2)
Torsion Angles
N1-C1-C6-C5
-69.8(2)
-69.7(2)
C1-C6-C5-C2
0.2(2)
0.1(2)
C6-C5-C2-N2
70.0(2)
69.9(2)
C5-C2-N2-C3
-108.8(2)
-108.9(2)
C2-N2-C3-C4
108.7(2)
108.8(2)
N2-C3-C4-N1
-69.9(2)
-69.8(2)
C3-C4-N1-C1
0.1(2)
0.0(2)
C4-N1-C1-C6
69.7(2)
69.6(2)
Data extracted from the crystallographic information file for (1S,4S)-2,5-diazoniabicyclo[2.2.1]heptane dibromide.[1]
The bicyclo[2.2.1]heptane core adopts a rigid, strained conformation. The five-membered rings are in an envelope conformation, and the six-membered ring is in a boat conformation. The presence of the ethano bridge (C5-C6) locks the structure and prevents the ring-flipping observed in monocyclic systems like piperazine.
It is important to note that these data are for the dicationic, unsubstituted form. In (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, the presence of the methyl group on N2 and the lone pair of electrons on N5 will likely lead to minor adjustments in bond lengths and angles due to different steric and electronic environments. However, the overall rigid bicyclic framework is expected to remain unchanged.
Conformational Analysis
While the solid-state structure provides a static picture, the conformation in solution is crucial for understanding biological activity and reactivity. The conformational analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is primarily concerned with the orientation of the methyl group and the inversion of the nitrogen atoms.
Nitrogen Inversion
Nitrogen inversion is a process where a pyramidal amine rapidly inverts its configuration. In conformationally restricted systems like the 2,5-diazabicyclo[2.2.1]heptane scaffold, the energy barrier for this inversion can be significant. The geometry of the bicyclic system would need to distort considerably to allow for the planar transition state required for inversion. Computational studies on the related 2-methyl-2-azabicyclo[2.2.1]heptane have shown a significant inversion barrier. This rigidity is a key feature of this molecular scaffold.
Methyl Group Orientation
The methyl group on N2 can, in principle, adopt different orientations. However, due to the rigid nature of the bicyclic system, the C-N-C bond angles are constrained. The methyl group is expected to have a preferred orientation that minimizes steric interactions with the rest of the molecule, particularly the protons on the ethano bridge.
NMR Spectroscopy
NMR spectroscopy is a powerful tool for studying the conformation of molecules in solution. For (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives, key information can be obtained from:
1H and 13C Chemical Shifts: The chemical shifts of the protons and carbons in the bicyclic system are sensitive to their local electronic and steric environment, providing clues about the overall conformation. For instance, the chemical shifts of the bridgehead protons and the protons on the carbons adjacent to the nitrogens are characteristic of the rigid bicyclic structure.[2]
Coupling Constants (J-values): The through-bond coupling between protons can provide information about dihedral angles via the Karplus relationship. However, in this rigid system, the dihedral angles are largely fixed.
Nuclear Overhauser Effect (NOE): NOE is a through-space interaction that is dependent on the distance between protons. NOESY or ROESY experiments can be used to identify protons that are close in space, which is invaluable for determining the preferred orientation of the methyl group and the overall three-dimensional structure in solution.
Experimental Protocols
Single-Crystal X-ray Crystallography
This protocol provides a general framework for the structural determination of small organic molecules.
Caption: Workflow for single-crystal X-ray crystallography.
Detailed Steps:
Crystal Growth: High-quality single crystals are grown by slow evaporation of a solution of the compound, slow cooling of a saturated solution, or vapor diffusion.
Data Collection: A suitable crystal is mounted on a diffractometer and irradiated with monochromatic X-rays. The diffraction pattern is recorded on a detector as the crystal is rotated.
Structure Solution: The positions of the atoms in the unit cell are determined from the diffraction pattern. This is often the most challenging step and is typically accomplished using computational methods.
Structure Refinement: The initial atomic model is refined to improve the agreement between the calculated and observed diffraction data.
NMR-Based Conformational Analysis
This protocol outlines the steps for determining the solution-state conformation.
Caption: Workflow for NMR-based conformational analysis.
Detailed Steps:
Sample Preparation: A solution of the compound is prepared in a deuterated solvent (e.g., CDCl3, D2O, DMSO-d6).
1D and 2D NMR Spectroscopy: A suite of NMR experiments is performed to assign all the proton and carbon signals.
NOE Analysis: A 2D NOESY or ROESY spectrum is acquired to identify through-space correlations between protons. The intensity of the cross-peaks is related to the distance between the protons.
Structure Calculation: The distance restraints obtained from the NOE data are used in conjunction with computational molecular modeling programs to calculate an ensemble of structures that are consistent with the experimental data.
Computational Modeling
In the absence of extensive experimental data, computational modeling can provide valuable insights into the conformational preferences of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Caption: Workflow for computational conformational analysis.
Methodologies:
Molecular Mechanics: A conformational search can be performed using molecular mechanics force fields to rapidly explore the potential energy surface and identify low-energy conformers.
Quantum Mechanics: The geometries and relative energies of the conformers identified by molecular mechanics can be more accurately calculated using quantum mechanical methods, such as Density Functional Theory (DFT). These calculations can also be used to predict NMR chemical shifts, which can be compared to experimental data to validate the computed conformations.
Conclusion
The structural analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane reveals a rigid, chiral scaffold with a well-defined three-dimensional structure. The bicyclic core, as evidenced by the crystal structure of the parent dication, is conformationally locked, which is a key feature for its application in drug design and catalysis. While a crystal structure of the title compound itself is not available, the combination of data from the parent system, NMR spectroscopy of derivatives, and computational modeling provides a consistent picture of its structural and conformational properties. Future work involving the acquisition of a single-crystal X-ray structure of the title compound and detailed NOE studies would provide further refinement to our understanding of this important molecular building block.
An In-depth Technical Guide to the Synthesis and Characterization of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Derivatives
For Researchers, Scientists, and Drug Development Professionals The (1S,4S)-2,5-diazabicyclo[2.2.1]heptane scaffold is a rigid and chiral bicyclic diamine that has garnered significant interest in medicinal chemistry and...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The (1S,4S)-2,5-diazabicyclo[2.2.1]heptane scaffold is a rigid and chiral bicyclic diamine that has garnered significant interest in medicinal chemistry and asymmetric catalysis. Its conformationally constrained structure, derived from the naturally occurring amino acid trans-4-hydroxy-L-proline, makes it a valuable building block for the synthesis of novel therapeutic agents and chiral ligands. This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives, with a focus on detailed experimental protocols and data presentation.
Synthesis of the Core Scaffold and Derivatives
The synthesis of the (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane core typically originates from commercially available trans-4-hydroxy-L-proline.[1][2] Several synthetic strategies have been developed to introduce functional groups at the nitrogen and carbon atoms of the bicyclic system, including N-alkylation, directed metalation for C-substitution, and multicomponent reactions.
A common synthetic route involves the initial protection of the amine and alcohol functionalities of trans-4-hydroxy-L-proline, followed by a series of transformations to construct the bicyclic core.[1][2] The methyl group can be introduced at the N2 position through various methylation techniques.
General Synthetic Workflow from trans-4-hydroxy-L-proline
The synthesis of the (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane scaffold from trans-4-hydroxy-L-proline is a multi-step process that involves the formation of key intermediates. The following diagram illustrates a typical synthetic pathway.
Figure 1: General synthetic scheme for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Directed Metalation for C-Substitution
C-substituted derivatives of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane can be synthesized using a directed metalation strategy.[1][2] This involves the protection of one of the nitrogen atoms, typically with a Boc group, followed by lithiation and reaction with an electrophile.
Figure 2: Workflow for C-substitution via directed metalation.
Multicomponent Synthesis of Dithiocarbamate Derivatives
Derivatives bearing a dithiocarbamate moiety have been synthesized via a multicomponent reaction, demonstrating potential as antiproliferative agents.[3][4] This approach involves the reaction of an N-Boc protected 2,5-diazabicyclo[2.2.1]heptane, carbon disulfide, and a primary or secondary amine.
Figure 3: Multicomponent synthesis of dithiocarbamate derivatives.
Experimental Protocols
Synthesis of 1,1-Dimethylethyl (1S,4S)-5-methyl-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
This protocol is adapted from the literature for the Boc protection of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane.[1]
A solution of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane (20.0 g, 73 mmol) in dry dichloromethane (200 mL) is cooled to 5 °C.
Boc anhydride (20.0 g, 88 mmol, 1.25 equiv.) is then added, and the mixture is stirred for 6 hours.
The solvent is removed under reduced pressure.
The residue is dissolved in water (100 mL) and extracted continuously with ethyl acetate for 24 hours.
The organic layer is dried over sodium sulfate and evaporated to yield the product.
General Procedure for Boc-Deprotection
This procedure describes the removal of the Boc protecting group.[1]
Method A (TFA): The Boc-protected compound is treated with trifluoroacetic acid (TFA) to cleave the protecting group.
Method B (NaOH): The Boc-protected compound is treated with aqueous sodium hydroxide.
Method C (LAH): For certain substrates, lithium aluminum hydride (LAH) can be used for deprotection.
The choice of method depends on the stability of the other functional groups in the molecule.[2]
Multicomponent Synthesis of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates
The following is a general procedure for the synthesis of dithiocarbamate derivatives.[4]
An oven-dried screw-cap reaction tube is charged with a magnetic stir bar, N-Boc-2,5-diazabicyclo[2.2.1]heptane (1 mmol), and MgO (0.5 mmol) in 3 mL of methanol.
Carbon disulfide (1.5 mmol) is added dropwise to the stirred mixture at 0 °C.
After 30 minutes of stirring, the respective amine (1 mmol) is added slowly to the reaction mixture.
The reaction is stirred overnight at ambient temperature.
The progress of the reaction is monitored by thin-layer chromatography (TLC).
Characterization Data
The characterization of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane derivatives relies on a combination of spectroscopic and physical methods.
Spectroscopic Data
Table 1: Representative ¹H and ¹³C NMR Data for (1S,4S)-(5-Methyl-2,5-diazabicyclo[2.2.1]hept-1-yl)diphenylmethanol [1]
¹H NMR (200 MHz, CDCl₃) δ (ppm)
¹³C NMR (50 MHz, CDCl₃) δ (ppm)
7.68-7.18 (m, 10H)
145.6, 143.8
3.57 (d, J = 11.1 Hz, 1H)
127.9, 127.7, 127.3, 127.0, 126.9, 126.8
3.32-3.19 (m, 3H)
76.9, 75.5
2.87 (d, J = 11.1 Hz, 1H)
65.3, 62.3
2.41-2.30 (m, 4H)
40.0, 37.8
1.93 (d, J = 10.8 Hz, 1H)
1.85 (d, J = 10.8 Hz, 1H)
Note: For detailed NMR spectra of various derivatives, please refer to the cited literature.[1][5]
Physical and Analytical Data
Table 2: Physical and Analytical Data for Selected Derivatives
Derivatives of the (1S,4S)-2,5-diazabicyclo[2.2.1]heptane scaffold have shown promise in drug discovery, particularly as anticancer agents.
Antiproliferative Activity
A series of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates were synthesized and evaluated for their in vitro antiproliferative activity against several cancer cell lines.[3][4] One compound, in particular, displayed significant activity against CaSki (cervical cancer), MDA-MB-231 (breast cancer), and SK-Lu-1 (lung cancer) cell lines.
Table 3: In Vitro Antiproliferative Activity of a Lead Dithiocarbamate Derivative [3]
Cell Line
IC₅₀ (µg/mL)
CaSki
28
MDA-MB-231
18
SK-Lu-1
20
Mechanism of Action: Apoptosis Induction
The lead dithiocarbamate compound was found to induce apoptotic cell death through the activation of caspase-3 without causing necrosis.[3] This is a desirable characteristic for an anticancer agent, as necrosis can lead to inflammation and tissue damage.
Physical and chemical properties of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide
For Researchers, Scientists, and Drug Development Professionals Abstract (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide is a chiral bicyclic diamine that serves as a versatile building block in modern org...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide is a chiral bicyclic diamine that serves as a versatile building block in modern organic and medicinal chemistry. Its rigid, conformationally constrained structure and inherent chirality make it a valuable scaffold for the synthesis of complex molecules, including pharmaceutical agents and chiral catalysts. This technical guide provides a comprehensive overview of the physical and chemical properties of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide, detailed experimental protocols for its synthesis, and highlights its applications in synthetic chemistry.
Chemical and Physical Properties
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide is a white to off-white solid. While some of its physicochemical properties are not extensively reported in the literature, the available data, along with information on closely related analogs, are summarized below.
Data for the non-methylated analog, (1S,4S)-2,5-Diazabicyclo[2.2.1]heptane dihydrobromide.[4] A high melting point is expected for the title compound as well.
Solubility
Soluble in polar solvents
Inferred from synthetic procedures which utilize solvents like methanol and water.[5]
Flash Point
Not applicable
Spectroscopic Data
Experimental Protocols
The synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its salts originates from the chiral pool, typically starting from trans-4-hydroxy-L-proline. The following is a generalized experimental protocol based on literature procedures for the synthesis of the core structure.
Synthesis of the (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Core
The synthesis involves a multi-step process starting from a protected form of trans-4-hydroxy-L-proline. Key steps include reduction, activation of hydroxyl groups (e.g., tosylation), and subsequent cyclization with methylamine. The final step involves deprotection to yield the free base, which can then be converted to the dihydrobromide salt.
Step 1: Protection and Reduction
trans-4-hydroxy-L-proline is first N-protected (e.g., with a tosyl group).
The carboxylic acid is then reduced to the corresponding alcohol, yielding a protected prolinol derivative.
Step 2: Activation of Hydroxyl Groups
The primary and secondary hydroxyl groups of the prolinol are activated, typically by tosylation, to facilitate subsequent nucleophilic substitution.
Step 3: Cyclization with Methylamine
The di-tosylated intermediate is reacted with methylamine under pressure and heat. This step forms the second ring of the bicyclic system through intramolecular cyclization.
Step 4: Deprotection
The protecting group on the nitrogen is removed. For a tosyl group, this is often achieved using strong acidic conditions, such as hydrobromic acid in acetic acid, which can directly yield the dihydrobromide salt.
Step 5: Formation of the Dihydrobromide Salt
If the free base is isolated, it can be treated with two equivalents of hydrobromic acid in a suitable solvent (e.g., ethanol or diethyl ether) to precipitate the dihydrobromide salt.
Synthetic workflow for the title compound.
Applications in Organic Synthesis
The rigid chiral scaffold of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane makes it a valuable chiral auxiliary and organocatalyst in asymmetric synthesis.
Use as a Chiral Organocatalyst
Derivatives of the title compound have been successfully employed as organocatalysts in various enantioselective transformations. For example, the dihydrobromide salt has been used to catalyze the Biginelli reaction, a multi-component reaction to synthesize dihydropyrimidinones.
In this reaction, the chiral diamine activates the substrates and controls the stereochemical outcome of the reaction, leading to the formation of one enantiomer in excess.
Role as a catalyst in the Biginelli reaction.
Safety and Handling
The toxicological properties of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide have not been thoroughly investigated.[6] Standard laboratory safety precautions should be taken when handling this compound. It is recommended to use personal protective equipment, including gloves, safety glasses, and a lab coat. The compound should be handled in a well-ventilated area.[6] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide is a key chiral building block with significant potential in asymmetric synthesis and drug discovery. Its rigid bicyclic structure provides a unique platform for the development of novel catalysts and pharmaceutical intermediates. This guide provides a summary of its known properties and synthetic applications, serving as a valuable resource for researchers in the field. Further investigation into its physicochemical properties and biological activities is warranted to fully explore its potential.
A Technical Guide to Directed Metalation for C-Substituted (1S,4S)-2,5-Diazabicyclo[2.2.1]heptane Derivatives
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the directed metalation strategy for the synthesis of novel C-substituted derivatives of (1S,4S)-2,5-d...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the directed metalation strategy for the synthesis of novel C-substituted derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane. This rigid and chiral scaffold is a valuable building block in medicinal chemistry, and the ability to functionalize its carbon framework opens new avenues for drug discovery and development. This document details the key experimental protocols, presents quantitative data for a range of synthesized compounds, and illustrates the strategic workflow.
Core Concepts: Directed Metalation
Directed metalation is a powerful synthetic strategy that utilizes a directing group to activate a specific C-H bond for deprotonation by a strong base, typically an organolithium reagent. In the context of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane, a protecting group on one of the nitrogen atoms, such as a tert-butyloxycarbonyl (Boc) group, can direct the metalation to adjacent carbon atoms. The resulting organolithium intermediate can then be trapped with various electrophiles to introduce a wide range of substituents with regiocontrol.
Experimental Workflow: Directed Metalation of a Boc-Protected Diazabicyclo[2.2.1]heptane
The following diagram outlines the key steps in the synthesis of C-substituted (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives via directed metalation.
Exploratory
The Rigid Chiral Scaffold: A Technical Guide to (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a conformationally restricted, chiral bicyclic diamine that has emerged as a valuable scaffold in asymmetric synthesis and medicinal chemistry. Its rigid framework, deri...
Author: BenchChem Technical Support Team. Date: December 2025
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a conformationally restricted, chiral bicyclic diamine that has emerged as a valuable scaffold in asymmetric synthesis and medicinal chemistry. Its rigid framework, derived from the natural amino acid trans-4-hydroxy-L-proline, provides a well-defined spatial arrangement for catalytic groups and pharmacophores, making it an attractive building block for creating highly selective catalysts and potent therapeutic agents. This technical guide provides an in-depth overview of its synthesis, properties, and key applications for researchers, scientists, and drug development professionals.
Physicochemical Properties
The core scaffold, in its dihydrobromide or dihydrochloride salt form, is a stable, crystalline solid. The free base is an oil. Key physicochemical properties are summarized below.
The most common and well-established synthetic route to (1S,4S)-2,5-diazabicyclo[2.2.1]heptane and its N-methylated derivative commences from the readily available chiral pool starting material, trans-4-hydroxy-L-proline. The general synthetic workflow is outlined below.
Synthetic workflow for the core scaffold.
Detailed Experimental Protocol: Synthesis of (1S,4S)-2-Methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane
This protocol is adapted from a published procedure and outlines a key step in the synthesis of the scaffold.[4]
Materials:
(2S,4S)-4-Hydroxyprolinol
p-Toluenesulfonyl chloride (TsCl)
Pyridine
Dichloromethane (DCM)
Methylamine
Toluene
Hydrobromic acid (33%)
Procedure:
N-Tosylation and Reduction: Commercially available trans-4-hydroxy-L-proline is first N-tosylated and then reduced to afford (2S,4S)-4-hydroxyprolinol.[4]
Di-O-Mesylation: The resulting diol is treated with methanesulfonyl chloride in pyridine to yield the corresponding di-mesylate. This has been shown to improve the yield of the subsequent cyclization step compared to di-tosylation.[4]
Cyclization: The di-mesylate is dissolved in toluene and reacted with methylamine under pressure to form the bicyclic ring system, yielding (1S,4S)-2-methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane.[4]
Purification: The reaction mixture is worked up by extraction with toluene, washed with brine, dried over sodium sulfate, and evaporated to afford a yellow oil. This can be crystallized from petroleum ether.[5]
Applications in Asymmetric Catalysis
The rigid chiral backbone of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives makes them effective ligands and organocatalysts in a variety of asymmetric reactions. Two prominent examples are the addition of diethylzinc to aldehydes and the Biginelli reaction.
Asymmetric Addition of Diethylzinc to Benzaldehyde
Derivatives of the scaffold have been successfully employed as chiral ligands to catalyze the enantioselective addition of diethylzinc to benzaldehyde, producing chiral secondary alcohols.
The dihydrobromide salt of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane has been shown to effectively catalyze the three-component Biginelli reaction to produce dihydropyrimidinones (DHPMs) with moderate to good enantioselectivity.[6][7]
To a solution of the aromatic aldehyde (1 mmol), ethyl acetoacetate (1 mmol), and urea (1.5 mmol) in methanol, add the chiral catalyst (0.1 mmol).
Stir the reaction mixture at room temperature for the specified time (e.g., 5 days).
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, the solvent is evaporated, and the residue is purified by column chromatography on silica gel to afford the desired dihydropyrimidinone.
The enantiomeric excess is determined by chiral High-Performance Liquid Chromatography (HPLC).
Applications in Medicinal Chemistry
The rigid (1S,4S)-2,5-diazabicyclo[2.2.1]heptane scaffold has been incorporated into various biologically active molecules, demonstrating its utility in drug design and development.[8]
Nicotinic Acetylcholine Receptor (nAChR) Agonists
Derivatives of this scaffold have been synthesized and evaluated as potent and selective α4β2 nicotinic acetylcholine receptor partial agonists.[9] The rigid nature of the bicyclic system helps to orient the pharmacophoric elements for optimal receptor binding.
Drug development workflow using the scaffold.
Binding Affinity Data:
Compound
Kᵢ (nM) for α4β2 nAChR
2-(pyridin-3-yl)-2,5-diazabicyclo[2.2.1]heptane
0.15
Hybrid compounds with cyclopropane- or isoxazole-containing side chains
0.5 - 51.4
Antiproliferative Agents
New derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane bearing a dithiocarbamate moiety have been synthesized and shown to exhibit significant in vitro antiproliferative activity against various cancer cell lines, including CaSki, MDA-MB-231, and SK-Lu-1.[10] These compounds were found to induce apoptosis through a caspase-dependent pathway.[10]
Conclusion
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a versatile and powerful chiral scaffold with significant applications in both asymmetric catalysis and medicinal chemistry. Its rigid, well-defined structure, derived from a natural and readily available starting material, allows for the rational design of highly effective chiral ligands, organocatalysts, and therapeutic agents. The continued exploration of this privileged scaffold is expected to lead to further advancements in these fields.
A Technical Guide to the Multicomponent Synthesis of Novel Anticancer (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates
For Researchers, Scientists, and Drug Development Professionals This whitepaper provides an in-depth guide to the multicomponent synthesis of a novel class of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates. Thes...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This whitepaper provides an in-depth guide to the multicomponent synthesis of a novel class of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates. These compounds have demonstrated significant in vitro anti-proliferative activity against various cancer cell lines, inducing apoptosis without causing necrosis, marking them as promising candidates for further drug development.[1][2] This guide details the synthetic protocols, presents key quantitative data, and visualizes the reaction pathways and biological mechanisms.
Core Synthesis and Biological Activity
A series of seven new (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates were synthesized utilizing a multicomponent reaction strategy.[1] This approach offers an efficient route to creating a library of analogues for structure-activity relationship (SAR) studies. The synthesized compounds were evaluated for their anti-proliferative effects on cervical (CaSki), breast (MDA-MB-231), and lung (SK-Lu-1) cancer cell lines.[1][2]
Among the synthesized compounds, 9e emerged as a lead candidate, exhibiting significant antiproliferative activity and a high degree of tumor selectivity over normal human lymphocytes.[1][2] Further investigation revealed that compound 9e induces apoptosis in tumor cells through a caspase-dependent pathway.[1] In silico ADME predictions also suggest that compound 9e possesses drug-like properties, warranting further investigation.[2]
Quantitative Data Summary
The anti-proliferative activity of the synthesized dithiocarbamates is summarized below.
Synthesis of (1S,4S)-tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (7)[3]
The synthesis of the key intermediate, (1S,4S)-tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate, is achieved through a two-step process starting from (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide salt (4).
Free Base Formation: The free base of (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane (5) is obtained by treating the dihydrobromide salt (4) with a solution of sodium methoxide in methanol. This free base is used immediately in the next step without storage.[3]
Boc Protection and Debenzylation: In a 250 ml round-bottom flask, 28 g (148.72 mmol) of (1S,4S)-2-benzyl-2,5-diazabicyclo[2.2.1]heptane (5) is dissolved in 200 ml of dichloromethane and cooled in an ice bath. To this solution, 41.24 g (188.52 mmol) of di-tert-butyl dicarbonate is added in portions, followed by the addition of 26.25 ml (188.52 mmol) of triethylamine. The reaction mixture is stirred, and upon completion, the benzyl group is removed via hydrogenolysis to yield compound 7 .[3]
General Procedure for the One-Pot Synthesis of (1S,4S)-N-Boc-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates (9a-9g)[1]
The target dithiocarbamates are synthesized via a one-pot, multicomponent reaction.
An oven-dried screw-cap reaction tube is charged with a magnetic stir bar, N-Boc-DBH (1 mmol), and MgO (0.5 mmol) as a catalyst in 3 ml of methanol.
Carbon disulphide (1.5 mmol) is added dropwise to the stirred mixture at 0 °C.
After stirring for 30 minutes, the respective reactant 8 (8a–8g, 1 mmol) is added slowly to the reaction mixture.
The reaction is stirred overnight at ambient temperature.
The progress of the reaction is monitored by thin-layer chromatography (TLC).
Visualized Workflows and Pathways
Synthetic Pathway
The overall synthetic route for the preparation of (1S,4S)-N-Boc-2,5-diazabicyclo[2.2.1]heptane-dithiocarbamates is depicted below.
Caption: Synthetic route to the target dithiocarbamates.
Proposed Apoptotic Pathway of Compound 9e
The lead compound 9e was found to induce apoptosis in cancer cells through a caspase-dependent mechanism.
Application of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in Asymmetric Catalysis
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane , a rigid chiral diamine, has emerged as a versatile organocatalyst and ligand in asymmetric synthesis. Its unique bicyclic structure provides a well-defined chiral environ...
Author: BenchChem Technical Support Team. Date: December 2025
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane , a rigid chiral diamine, has emerged as a versatile organocatalyst and ligand in asymmetric synthesis. Its unique bicyclic structure provides a well-defined chiral environment, enabling the stereoselective formation of a variety of valuable chiral molecules. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in leveraging this catalyst for asymmetric transformations.
Application Notes
The primary application of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in asymmetric catalysis is as an organocatalyst in the Biginelli reaction . This multicomponent reaction provides an efficient route to synthesize dihydropyrimidinones (DHPMs), a class of compounds with significant biological activities. The catalyst has been shown to induce moderate enantioselectivity in the synthesis of DHPMs.[1][2]
Beyond the Biginelli reaction, derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have been explored as chiral ligands in the asymmetric addition of diethylzinc to benzaldehyde and as chiral auxiliaries in the borolidine-induced reduction of propiophenone .[3][4][5] These applications highlight the potential of this scaffold in promoting enantioselectivity in various carbon-carbon and carbon-oxygen bond-forming reactions.
The synthesis of the parent compound, (1S,4S)-2,5-diazabicyclo[2.2.1]heptane, typically starts from the readily available chiral pool starting material, trans-4-hydroxy-L-proline.[4][5] The methyl group can be introduced at a later stage in the synthetic sequence.
Key Advantages:
Rigid Chiral Scaffold: The bicyclic structure restricts conformational flexibility, leading to a more predictable stereochemical outcome.
Accessibility: The catalyst can be synthesized from a relatively inexpensive and naturally occurring starting material.
Versatility: It has demonstrated utility in different types of asymmetric reactions, including multicomponent reactions and additions to carbonyls.
Data Presentation
Table 1: Asymmetric Biginelli Reaction Catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr
Aldehyde
Product
Yield (%)
ee (%)
Configuration
Benzaldehyde
4a
85
37
(S)
4-Methylbenzaldehyde
4b
82
34
(S)
4-Methoxybenzaldehyde
4c
88
32
(S)
4-Chlorobenzaldehyde
4d
80
36
(S)
2-Chlorobenzaldehyde
4e
75
18
(S)
4-Bromobenzaldehyde
4k
77
28
(S)
Reaction conditions: Aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (1.5 mmol), catalyst (10 mol%), methanol, room temperature, 7 days. Data sourced from González-Olvera, R., et al. (2008).[1][2]
Experimental Protocols
Protocol 1: General Procedure for the Asymmetric Biginelli Reaction
This protocol describes the synthesis of chiral 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) using (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr as an organocatalyst.
To a reaction vessel, add the aromatic aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), urea (1.5 mmol), and (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr (0.1 mmol, 10 mol%).
Add methanol as the solvent.
Stir the reaction mixture at room temperature.
Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of dichloromethane and methanol (95:5) as the eluent.[2] The reaction may take up to 7 days for completion.
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired dihydropyrimidinone.
Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).[2]
Mandatory Visualization
Caption: Proposed catalytic cycle for the Biginelli reaction.
Caption: General experimental workflow for the asymmetric Biginelli reaction.
Application Notes and Protocols: (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as a Chiral Ligand in Enantioselective Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a rigid, bicyclic diamine that has emerged as a valuable chiral ligand and organocatalyst in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a rigid, bicyclic diamine that has emerged as a valuable chiral ligand and organocatalyst in asymmetric synthesis. Its well-defined stereochemistry and conformational rigidity make it an effective controller of enantioselectivity in a variety of chemical transformations. This document provides detailed application notes and experimental protocols for the use of this ligand in key enantioselective reactions, offering a practical guide for researchers in organic synthesis and drug development.
Applications Overview
The chiral scaffold of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives has been successfully employed in several types of enantioselective reactions, including:
Asymmetric Addition of Organozinc Reagents to Aldehydes: Catalyzing the formation of chiral secondary alcohols with notable enantioselectivity.
Enantioselective Biginelli Reaction: Facilitating the three-component condensation to produce dihydropyrimidinones with moderate to good enantiomeric excesses.
These applications highlight the versatility of this ligand in constructing stereochemically rich molecules, which are crucial building blocks in the synthesis of pharmaceuticals and other bioactive compounds.
Data Presentation
The following tables summarize the quantitative data for key enantioselective reactions catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives.
Table 1: Enantioselective Addition of Diethylzinc to Benzaldehyde
Asymmetric Addition of Diethylzinc to Benzaldehyde
This protocol is based on the use of C-substituted derivatives of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane, which have shown high enantioselectivity.[1]
Standard laboratory glassware, syringes, and magnetic stirrer
Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:
Under an inert atmosphere, a solution of the chiral ligand (typically 5-10 mol%) in anhydrous toluene is prepared in a flame-dried flask.
The solution is cooled to 0 °C in an ice bath.
Diethylzinc solution (typically 1.5-2.0 equivalents relative to the aldehyde) is added dropwise to the ligand solution with stirring.
The mixture is stirred at 0 °C for 30 minutes to allow for the formation of the chiral catalyst complex.
Freshly distilled benzaldehyde (1.0 equivalent) is then added dropwise to the reaction mixture.
The reaction is stirred at 0 °C and monitored by thin-layer chromatography (TLC) until completion.
Upon completion, the reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.
The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with diethyl ether or ethyl acetate.
The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.
The crude product is purified by column chromatography on silica gel to afford the chiral 1-phenyl-1-propanol.
The enantiomeric excess of the product is determined by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).
Enantioselective Biginelli Reaction
This protocol describes the three-component condensation of an aldehyde, a β-ketoester, and urea catalyzed by the dihydrobromide salt of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.[2][3]
Standard laboratory glassware and magnetic stirrer
Procedure:
To a round-bottom flask are added the aromatic aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), urea (1.5 mmol), and (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide (0.1 mmol, 10 mol%).
Methanol (5 mL) is added to the flask.
The reaction mixture is stirred at room temperature for an extended period (e.g., 5 days) and the progress is monitored by TLC.
Upon completion of the reaction, the solvent is removed under reduced pressure.
The residue is purified by column chromatography on silica gel to yield the corresponding dihydropyrimidinone.
The enantiomeric excess of the product is determined by chiral HPLC.
Visualizations
Caption: Experimental workflow for the enantioselective addition of diethylzinc to benzaldehyde.
Caption: Simplified signaling pathway of the enantioselective Biginelli reaction.
Caption: Logical relationship of chiral ligand influence on enantioselectivity.
Application Notes and Protocols for the Asymmetric Biginelli Reaction Utilizing (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed protocol for the application of the chiral organocatalyst, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, in th...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a detailed protocol for the application of the chiral organocatalyst, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, in the asymmetric Biginelli reaction. The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), which are a class of heterocyclic compounds with significant pharmacological importance. The use of a chiral catalyst such as (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane allows for the enantioselective synthesis of DHPMs, which is crucial for the development of stereochemically pure drug candidates. These application notes summarize the reaction's performance with various substrates and provide a step-by-step experimental protocol.
Introduction
The Biginelli reaction, first reported in 1891, is a cornerstone of multicomponent reactions, involving the acid-catalyzed cyclocondensation of an aldehyde, a β-ketoester, and urea or thiourea.[1][2] The resulting dihydropyrimidinone scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities, including antiviral, antibacterial, and calcium channel modulating properties.[3] The development of asymmetric variants of the Biginelli reaction is of high interest to the pharmaceutical industry for accessing enantiomerically pure compounds, as different enantiomers can have distinct pharmacological profiles.[4][5]
Chiral amines have emerged as effective organocatalysts for the enantioselective Biginelli reaction.[4][6] Among these, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives have been shown to effectively catalyze the reaction between aromatic aldehydes, ethyl acetoacetate, and urea, yielding DHPMs with moderate to good yields and enantioselectivities.[7][8] This protocol details the use of its hydrobromide salt, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane•2HBr, as a catalyst.
Experimental Data Summary
The following table summarizes the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane•2HBr as a catalyst in the asymmetric Biginelli reaction with various aromatic aldehydes. The reactions were typically carried out with a 10 mol% catalyst loading in methanol.
Entry
Aldehyde
Time (days)
Yield (%)
ee (%)
Configuration
1
Benzaldehyde
5
78
25
S
2
4-Chlorobenzaldehyde
7
85
37
S
3
4-Methoxybenzaldehyde
7
72
18
S
4
2-Chlorobenzaldehyde
7
80
27
S
5
Benzaldehyde
8 h (MW)
42
27
S
Data sourced from González-Olvera, R., et al. (2008). ARKIVOC.[7][8]
MW = Microwave irradiation at 45°C.
Experimental Protocol
This section provides a detailed methodology for the asymmetric Biginelli reaction catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane•2HBr.
To a solution of the aromatic aldehyde (1.0 mmol) in methanol, add ethyl acetoacetate (1.0 mmol), urea (1.5 mmol), and (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane•2HBr (10 mol%).
Stir the reaction mixture at room temperature.
Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Upon completion of the reaction (typically 5-7 days), remove the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).
Characterize the purified 3,4-dihydropyrimidin-2(1H)-one (DHPM) product by standard analytical techniques (NMR, IR, Mass Spectrometry).
Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).[8]
Microwave-Assisted Protocol:
For potentially reducing reaction times, a microwave-assisted protocol can be employed.
Combine the aldehyde, ethyl acetoacetate, urea, and catalyst in a microwave-safe vessel.
Irradiate the mixture with low-power microwaves (6-7 W) at a controlled temperature (e.g., 45°C) for a specified time (e.g., 8 hours).[9]
After the reaction, work up and purify the product as described in the conventional protocol.
Reaction Workflow and Proposed Mechanism
The following diagrams illustrate the experimental workflow and a plausible mechanistic pathway for the catalyzed Biginelli reaction.
Caption: Experimental workflow for the asymmetric Biginelli reaction.
Caption: Plausible catalytic cycle for the Biginelli reaction.
Conclusion
The use of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane•2HBr provides a viable method for the asymmetric synthesis of dihydropyrimidin-2(1H)-ones via the Biginelli reaction. The protocol is straightforward and utilizes a commercially available chiral organocatalyst. While the enantioselectivities observed are moderate, they establish a proof-of-concept for the application of this class of catalysts. Further optimization of reaction conditions, including solvent, temperature, and catalyst structure, may lead to improved stereochemical control. The provided protocol serves as a solid foundation for researchers aiming to synthesize chiral DHPMs for applications in drug discovery and development.
Application Notes and Protocols for Asymmetric Diethylzinc Addition Using (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the asymmetric addition of diethylzinc to aldehydes, a crucial carbon-carbo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and experimental protocols for the asymmetric addition of diethylzinc to aldehydes, a crucial carbon-carbon bond-forming reaction in chiral synthesis, utilizing the chiral ligand (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane. This method is instrumental in the stereoselective synthesis of secondary alcohols, which are valuable intermediates in the development of pharmaceutical agents.
Introduction
The enantioselective addition of organozinc reagents to carbonyl compounds is a powerful transformation for the synthesis of enantiomerically enriched secondary alcohols.[1][2] The use of chiral ligands is paramount to induce high levels of stereoselectivity. Derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have emerged as effective chiral ligands and organocatalysts in various asymmetric reactions, including the Biginelli reaction and the Diels-Alder reaction.[3][4] Specifically, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives have been successfully applied as catalysts in the asymmetric addition of diethylzinc to aldehydes, demonstrating their potential in generating chiral synthons.[5][6][7]
Data Presentation
The following table summarizes the typical performance of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives in the asymmetric addition of diethylzinc to benzaldehyde. Please note that specific results may vary based on the exact derivative and reaction conditions.
Aldehyde
Ligand Derivative
Enantiomeric Excess (ee)
Reference
Benzaldehyde
New (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives
This section outlines a general protocol for the asymmetric addition of diethylzinc to an aldehyde, catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane. This protocol is based on established procedures for similar chiral ligands.[1][2]
Materials:
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
Aldehyde (e.g., benzaldehyde)
Diethylzinc (Et₂Zn) solution (e.g., 1.0 M in hexanes)
Titanium (IV) isopropoxide (Ti(OⁱPr)₄)
Anhydrous solvent (e.g., toluene, hexane, or diethyl ether)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Schlenk flask or other suitable oven-dried glassware
Magnetic stirrer and stir bar
Inert gas supply (Argon or Nitrogen)
Syringes for liquid transfer
Procedure:
Preparation of the Catalyst Complex:
To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the chiral ligand (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane (typically 5-20 mol%).
Add anhydrous solvent (e.g., toluene, 1-2 mL).
Stir the solution at room temperature.
If a co-catalyst such as Ti(OⁱPr)₄ is used, add it to the solution and stir for 30 minutes to allow for complex formation.[1]
Addition of Diethylzinc:
Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C) using an ice bath or cryostat.
Slowly add the diethylzinc solution (typically 1.5-2.5 equivalents relative to the aldehyde) to the stirred solution of the catalyst complex.
Continue stirring for an additional 20-30 minutes at the same temperature.
Addition of the Aldehyde:
Slowly add the aldehyde (1.0 equivalent), either neat or as a solution in the anhydrous solvent, to the reaction mixture.
Allow the reaction to proceed at the set temperature, monitoring the progress by thin-layer chromatography (TLC). Reaction times can vary from a few hours to overnight.
Work-up:
Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.
Allow the mixture to warm to room temperature.
Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) three times.
Combine the organic layers and wash with brine.
Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄.
Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
Purification and Analysis:
Purify the crude product by flash column chromatography on silica gel.
Determine the yield of the purified secondary alcohol.
Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).
Visualizations
Experimental Workflow Diagram
Caption: A flowchart illustrating the key stages of the asymmetric diethylzinc addition protocol.
Proposed Catalytic Cycle
Caption: A simplified proposed catalytic cycle for the titanium-mediated reaction.
Application Notes and Protocols for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as an Organocatalyst in Multicomponent Reactions
For Researchers, Scientists, and Drug Development Professionals Abstract (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, a chiral bicyclic diamine, has emerged as a promising organocatalyst in asymmetric multicomponent...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, a chiral bicyclic diamine, has emerged as a promising organocatalyst in asymmetric multicomponent reactions. This document provides detailed application notes and protocols for its use, primarily focusing on the well-documented Biginelli reaction for the synthesis of dihydropyrimidinones (DHPMs), a class of compounds with significant therapeutic potential. The protocols outlined herein are based on published research and are intended to serve as a guide for researchers in academic and industrial settings.
Introduction
Multicomponent reactions (MCRs) are powerful tools in synthetic organic chemistry, allowing for the construction of complex molecules from three or more starting materials in a single synthetic operation. The use of chiral organocatalysts in MCRs enables the enantioselective synthesis of these complex structures, which is of paramount importance in drug discovery and development. (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane has been identified as an effective catalyst for such transformations, offering a rigid chiral scaffold to induce stereoselectivity.
Application: Asymmetric Biginelli Reaction
The primary application of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as an organocatalyst in multicomponent reactions is the asymmetric Biginelli reaction. This reaction involves the condensation of an aldehyde, a β-ketoester, and urea (or thiourea) to produce chiral 3,4-dihydropyrimidin-2(1H)-ones or -thiones.
Data Presentation
The following tables summarize the quantitative data obtained for the Biginelli reaction catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives under various conditions.
Table 1: Conventional Heating Conditions for the Biginelli Reaction *
Entry
Aldehyde
β-Ketoester
Catalyst
Time (h)
Yield (%)
ee (%)
1
Benzaldehyde
Ethyl acetoacetate
2
72
75
32 (S)
2
4-Chlorobenzaldehyde
Ethyl acetoacetate
2
72
80
37 (S)
3
4-Methylbenzaldehyde
Ethyl acetoacetate
2
72
70
18 (S)
*Data sourced from Gonzalez-Olvera, R., et al. ARKIVOC 2008 (vi) 61-72.[1][2]
Catalyst 2: (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr
Table 2: Microwave-Assisted Biginelli Reaction *
Entry
Aldehyde
β-Ketoester
Catalyst
Power (W)
Temp (°C)
Time (h)
Yield (%)
ee (%)
1
Benzaldehyde
Ethyl acetoacetate
2
6-7
45
8
42
27
*Data sourced from Gonzalez-Olvera, R., et al. ARKIVOC 2008 (vi) 61-72 and referenced in microwave synthesis reviews.[1][3][4]
Catalyst 2: (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr
Experimental Protocols
General Protocol for the Asymmetric Biginelli Reaction (Conventional Heating)
This protocol is adapted from the work of Gonzalez-Olvera, et al.[1][2]
To a round-bottom flask equipped with a magnetic stirrer, add the aldehyde, β-ketoester, urea, and (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr.
Add methanol as the solvent.
Stir the reaction mixture at room temperature for the time indicated in Table 1 (typically 72 hours).
Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired dihydropyrimidinone.
Characterize the product by standard analytical techniques (¹H NMR, ¹³C NMR, IR, and mass spectrometry).
Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.
Protocol for the Microwave-Assisted Asymmetric Biginelli Reaction
This protocol is based on the exploratory experiment mentioned by Gonzalez-Olvera, et al.[1][3][4]
In a microwave-safe reaction vessel, combine benzaldehyde, ethyl acetoacetate, urea, and (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr.
Add methanol as the solvent.
Seal the vessel and place it in a microwave reactor.
Irradiate the mixture at a low power (6-7 W) to maintain a temperature of 45 °C for 8 hours.
After cooling, work up and purify the product as described in the conventional heating protocol.
Characterize the product and determine the enantiomeric excess as described above.
Other Multicomponent Reactions
Currently, the application of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as an organocatalyst has been predominantly reported for the Biginelli reaction. Further research is required to explore its utility in other multicomponent reactions for the synthesis of diverse heterocyclic scaffolds.
Visualizations
Proposed Catalytic Cycle for the Biginelli Reaction
The following diagram illustrates the proposed catalytic cycle for the Biginelli reaction catalyzed by a chiral diamine, proceeding through an "iminium route". The chiral catalyst is involved in the activation of the reactants and controls the stereochemical outcome of the reaction.
Caption: Proposed catalytic cycle for the Biginelli reaction.
Experimental Workflow
The following diagram outlines the general experimental workflow for the synthesis and analysis of chiral dihydropyrimidinones using (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as an organocatalyst.
Caption: General experimental workflow for the catalyzed reaction.
Application Notes and Protocols for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Derivatives as Chiral Auxiliaries
Introduction (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives are a class of rigid, chiral bicyclic diamines that have garnered attention in the field of asymmetric synthesis. Derived from the chiral p...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives are a class of rigid, chiral bicyclic diamines that have garnered attention in the field of asymmetric synthesis. Derived from the chiral pool, specifically from L-4-hydroxyproline, these compounds possess a well-defined three-dimensional structure.[1][2] The conformational rigidity of the diazabicyclo[2.2.1]heptane framework makes it an excellent scaffold for a chiral auxiliary, as it can effectively shield one face of a reactive intermediate, leading to high levels of stereocontrol in a variety of chemical transformations.
The presence of two nitrogen atoms at the bridgehead and another position allows for versatile functionalization, enabling their use as chiral ligands, organocatalysts, and covalently-bound chiral auxiliaries.[1][3] This document provides detailed application notes and protocols for the use of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane derivatives in asymmetric synthesis.
Synthesis of the Chiral Auxiliary
The parent compound, (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane, can be synthesized from commercially available trans-4-hydroxy-L-proline. The synthesis involves N-protection, reduction, formation of the second ring, and deprotection.[1][2]
Caption: Synthesis pathway for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Experimental Protocol: Synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
This protocol is adapted from literature procedures.[1][2]
Step 1: N-Tosylation and Reduction
To a solution of trans-4-hydroxy-L-proline in an appropriate solvent, add p-toluenesulfonyl chloride and a base (e.g., pyridine).
Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).
Work up the reaction and purify the N-tosylated product.
Reduce the carboxylic acid moiety of the N-tosylated product using a suitable reducing agent (e.g., borane-tetrahydrofuran complex) to yield (2S,4S)-N-tosyl-4-hydroxyprolinol.
Step 2: Ditosylation
Dissolve the (2S,4S)-N-tosyl-4-hydroxyprolinol in a suitable solvent (e.g., pyridine).
Cool the solution to 0 °C and add p-toluenesulfonyl chloride portion-wise.
Allow the reaction to warm to room temperature and stir until completion.
Perform an aqueous work-up and purify the ditosylated product.
Step 3: Cyclization
In a pressure vessel, dissolve the ditosylated intermediate in a suitable solvent (e.g., toluene).
Add a solution of methylamine and heat the mixture.
After cooling, filter the reaction mixture and concentrate the filtrate under reduced pressure to obtain the crude (1S,4S)-2-methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane.
Step 4: Detosylation
Reflux the crude product from the previous step in 33% hydrobromic acid in acetic acid.
After the reaction is complete, cool the mixture and collect the precipitated product by filtration.
Wash the solid with a suitable solvent (e.g., diethyl ether) to yield (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide.
The free base can be obtained by neutralization with a suitable base.
Application in Asymmetric Organocatalysis: The Biginelli Reaction
(1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives have been successfully employed as organocatalysts in the enantioselective Biginelli reaction to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[3]
In a reaction vessel, combine the aromatic aldehyde (1.0 mmol), ethyl acetoacetate (1.2 mmol), urea (1.5 mmol), and the chiral catalyst (0.1 mmol).
Add a suitable solvent (e.g., ethanol) and stir the mixture at room temperature.
Monitor the reaction progress by TLC.
Upon completion, remove the solvent under reduced pressure.
Purify the residue by column chromatography on silica gel to obtain the desired dihydropyrimidinone.
Determine the enantiomeric excess by chiral HPLC analysis.
Application as a Chiral Ligand: Asymmetric Reduction of Propiophenone
C-substituted derivatives of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane have been tested as chiral auxiliaries in the borolidine-induced reduction of propiophenone.[4]
Quantitative Data
Ligand (L*)
ee (%)
Configuration
8a
27
S
8b
racemic
-
8c
racemic
-
Ligands are C-substituted derivatives of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane.
Data sourced from a 2001 study on new C-substituted derivatives.[4]
Experimental Protocol: Asymmetric Reduction of Propiophenone
In a flame-dried flask under an inert atmosphere, dissolve the chiral ligand in anhydrous THF.
Add a solution of borane-dimethyl sulfide complex and stir the mixture at room temperature to form the chiral borolidine species in situ.
Cool the reaction mixture to the desired temperature (e.g., -78 °C).
Add a solution of propiophenone in anhydrous THF dropwise.
Stir the reaction at low temperature until the starting material is consumed (monitored by TLC).
Quench the reaction by the slow addition of methanol.
Allow the mixture to warm to room temperature and perform an aqueous work-up.
Purify the resulting 1-phenyl-1-propanol by column chromatography.
Determine the enantiomeric excess by chiral HPLC analysis.
Representative Application as a Covalently-Bound Chiral Auxiliary: Asymmetric Alkylation
While specific literature examples of using (1S,4S)-2-acyl-2,5-diazabicyclo[2.2.1]heptane derivatives for diastereoselective alkylations were not prominent in the initial search, a representative protocol can be formulated based on well-established procedures for other chiral auxiliaries, such as Evans oxazolidinones. The rigid bicyclic structure is expected to provide a highly controlled chiral environment for the enolate.
Application Notes and Protocols for Microwave-Assisted Synthesis Using (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
For Researchers, Scientists, and Drug Development Professionals Introduction (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a rigid chiral diamine that has shown promise as an organocatalyst in asymmetric synthesis....
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a rigid chiral diamine that has shown promise as an organocatalyst in asymmetric synthesis. Its unique bicyclic structure provides a well-defined chiral environment, making it an effective catalyst for enantioselective transformations. When combined with microwave-assisted synthesis, this chiral auxiliary can facilitate rapid and efficient chemical reactions, offering a valuable tool for modern synthetic and medicinal chemistry.
This document provides detailed application notes and protocols for the use of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in microwave-assisted organic synthesis, with a primary focus on the asymmetric Biginelli reaction for the synthesis of dihydropyrimidinones (DHPMs).
Key Application: Asymmetric Biginelli Reaction
The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones or -thiones, which are important heterocyclic scaffolds in medicinal chemistry. The use of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as a chiral organocatalyst allows for the enantioselective synthesis of DHPMs.
Reaction Principle
The chiral diamine catalyst, in its protonated form, activates the reactants and facilitates the key C-N and C-C bond-forming steps in an enantioselective manner. Microwave irradiation accelerates the reaction rate, significantly reducing the reaction time compared to conventional heating methods.
Data Presentation: Microwave-Assisted Asymmetric Biginelli Reaction
The following table summarizes the key quantitative data for the microwave-assisted asymmetric Biginelli reaction catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide.
Aldehyde Substrate
β-Ketoester
Urea/Thiourea
Catalyst Loading (mol%)
Solvent
Microwave Conditions
Reaction Time (h)
Yield (%)
Enantiomeric Excess (ee, %)
Benzaldehyde
Ethyl acetoacetate
Urea
10
Methanol
45 °C, 6-7 W
8
42
27
Table 1: Summary of quantitative data for the microwave-assisted asymmetric Biginelli reaction.
Experimental Protocols
Protocol 1: Microwave-Assisted Asymmetric Synthesis of a Dihydropyrimidinone
This protocol details the general procedure for the synthesis of a chiral dihydropyrimidinone using (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide as the catalyst under microwave irradiation.
To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol), β-ketoester (1.0 mmol), urea (1.5 mmol), and (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide (0.1 mmol).
Add methanol (typically 2-3 mL) to the vial.
Seal the vial with a cap.
Place the vial in the cavity of the microwave synthesizer.
Set the reaction parameters: temperature at 45 °C, power at 6-7 W (or as appropriate for the specific microwave unit to maintain the target temperature), and a reaction time of 8 hours with stirring.
After the reaction is complete, allow the vial to cool to room temperature.
The crude product may precipitate out of the solution upon cooling. If not, place the vial in an ice bath for 30 minutes to induce precipitation.
Collect the solid product by vacuum filtration and wash with a small amount of cold methanol.
Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).
Determine the enantiomeric excess of the purified product using chiral High-Performance Liquid Chromatography (HPLC).
Visualizations
Caption: Experimental workflow for the microwave-assisted asymmetric Biginelli reaction.
Caption: Proposed catalytic cycle for the asymmetric Biginelli reaction.
Further Applications and Considerations
While the asymmetric Biginelli reaction is a key application, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives have the potential to be used in other microwave-assisted asymmetric transformations, such as:
Michael Additions: Catalyzing the enantioselective addition of nucleophiles to α,β-unsaturated carbonyl compounds.
Aldol Reactions: Facilitating the stereoselective formation of β-hydroxy carbonyl compounds.
Mannich Reactions: Mediating the asymmetric synthesis of β-amino carbonyl compounds.
Researchers are encouraged to explore the use of this chiral auxiliary in these and other reactions under microwave irradiation to potentially discover novel and efficient synthetic methodologies. The optimization of reaction conditions, including solvent, temperature, and catalyst loading, will be crucial for achieving high yields and enantioselectivities in these applications.
Disclaimer: The provided protocols are intended as a general guide. Researchers should always adhere to standard laboratory safety practices and may need to optimize the conditions for their specific substrates and equipment.
Application
Application Notes and Protocols: (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in Pharmaceutical Intermediate Synthesis
For Researchers, Scientists, and Drug Development Professionals Abstract (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a versatile chiral building block and organocatalyst crucial in the synthesis of various pharmac...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a versatile chiral building block and organocatalyst crucial in the synthesis of various pharmaceutical intermediates. Its rigid bicyclic structure and inherent chirality make it an invaluable tool for introducing stereocenters with high selectivity. This document provides detailed application notes and experimental protocols for the synthesis of this key chiral amine and its application in the preparation of pharmaceutical intermediates, including the side chain of the veterinary antibiotic Danofloxacin, and its use in asymmetric organocatalysis.
Synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
The synthesis of the title compound originates from the readily available chiral pool starting material, trans-4-hydroxy-L-proline. The following protocol is an optimized procedure.[1][2]
Experimental Protocol: Synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane[1][2]
Step 1: N-Tosylation of trans-4-hydroxy-L-proline
To a solution of trans-4-hydroxy-L-proline in water, add sodium carbonate.
Cool the solution and add p-toluenesulfonyl chloride.
Stir until the reaction is complete.
Acidify and extract the N-tosylated product.
Step 2: Reduction to (2S,4S)-4-hydroxyprolinol
Dissolve the N-tosylated product in a suitable solvent like THF.
Add a reducing agent, such as diborane (generated in situ), to reduce the carboxylic acid to an alcohol.
Work up the reaction to isolate the diol.
Step 3: O-Mesylation
Dissolve the diol in a solvent like toluene.
Add a suitable base (e.g., triethylamine) and cool the mixture.
Add methanesulfonyl chloride dropwise.
Stir until the formation of the dimesylate is complete. This procedure shows a yield improvement to 92% from 86% when using O-tosyl leaving groups.[1][2]
Step 4: Cyclization with Methylamine
React the dimesylate with methylamine under pressure in a sealed reaction vessel to form the bicyclic ring structure.
Step 5: N-Detosylation
Cleave the N-tosyl group using 33% hydrobromic acid to yield (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide.
Step 6: Free Base Formation
Treat the dihydrobromide salt with a suitable base to obtain the free amine, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Figure 1: Synthetic pathway for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Application in the Synthesis of Danofloxacin Intermediate
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane serves as the crucial C7 side chain for the fluoroquinolone antibiotic, Danofloxacin. The key step is the nucleophilic aromatic substitution reaction with the fluoroquinolone core.[3]
Experimental Protocol: Coupling with Quinolone Core[3]
Reactants: (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and a suitable 7-fluoroquinolone core (e.g., 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid).
Table 1: Summary of the coupling reaction for Danofloxacin synthesis.
Figure 2: Synthesis of Danofloxacin intermediate.
Application as an Organocatalyst in the Asymmetric Biginelli Reaction
The parent compound and its N-methylated derivative, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, have been shown to be effective organocatalysts in the enantioselective Biginelli reaction, a one-pot cyclocondensation to produce dihydropyrimidinones (DHPMs).[5][6]
To a solution of the aromatic aldehyde, ethyl acetoacetate, and urea in methanol, add 10 mol% of the catalyst.
Stir the reaction mixture at room temperature for 5 days.
Monitor the reaction progress by TLC.
Upon completion, remove the solvent under reduced pressure and purify the crude product by column chromatography to obtain the desired dihydropyrimidinone.
Table 2: Performance of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives as organocatalysts in the Biginelli reaction.[6]
Figure 3: Proposed catalytic cycle for the Biginelli reaction.
Other Applications
The rigid (1S,4S)-2,5-diazabicyclo[2.2.1]heptane scaffold is a key component in the development of other pharmaceutically active compounds. For instance, derivatives are utilized in the synthesis of potent and selective α4β2-nicotinic acetylcholine receptor (nAChR) partial agonists, which are targets for neurological disorders.[7] The synthesis of Varenicline, a smoking cessation aid, also employs intermediates with a related bicyclic structure.
Conclusion
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a highly valuable chiral synthon in pharmaceutical chemistry. Its utility is demonstrated in the synthesis of complex molecules like Danofloxacin and as an effective organocatalyst for asymmetric reactions. The protocols and data presented herein provide a comprehensive resource for researchers engaged in the synthesis and application of this important pharmaceutical intermediate.
Borolidine-induced reduction of propiophenone with (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane derivatives
Application Notes: Enantioselective Reduction of Propiophenone Introduction The enantioselective reduction of prochiral ketones to form chiral secondary alcohols is a cornerstone of modern asymmetric synthesis, providing...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes: Enantioselective Reduction of Propiophenone
Introduction
The enantioselective reduction of prochiral ketones to form chiral secondary alcohols is a cornerstone of modern asymmetric synthesis, providing critical building blocks for the pharmaceutical and fine chemical industries. Among the various catalytic systems, the in-situ generation of chiral oxazaborolidine catalysts from a borane source and a chiral amino alcohol ligand offers a reliable and effective method for achieving high enantioselectivity.[1][2] This document details the application of novel C-substituted derivatives of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane as chiral ligands in the borolidine-induced reduction of propiophenone. The rigid bicyclic structure of these ligands provides a well-defined chiral environment intended to influence the stereochemical outcome of the reduction.
Reaction Principle
The core of this protocol involves the formation of a chiral borolidine species in situ. The chiral ligand, a derivative of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane, reacts first with trimethyl borate and then with a borane source (borane-dimethylsulfide complex). This complex coordinates with the ketone substrate, propiophenone, orienting it in a sterically favored conformation. The subsequent hydride transfer from the borane preferentially occurs to one of the enantiotopic faces of the ketone, leading to the formation of one enantiomer of 1-phenyl-1-propanol in excess.
Data Summary
The efficacy of three distinct ligands derived from the (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane scaffold was evaluated in the asymmetric reduction of propiophenone. The enantiomeric excess (ee) of the resulting 1-phenyl-1-propanol was determined by chiral HPLC analysis.[1][3] The results are summarized in the table below.
Chiral High-Performance Liquid Chromatography (HPLC) system for analysis
Experimental Procedure
Note: This reaction should be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents to prevent quenching of the borane reagent.
Catalyst Formation:
a. To an oven-dried Schlenk flask under an inert atmosphere, add the chiral ligand (0.10 mmol).
b. Add 1 mL of anhydrous THF via syringe and stir to dissolve the ligand. A suspension may form depending on the ligand's solubility.[1]
c. Add trimethyl borate (14 µL, 0.12 mmol) to the solution/suspension and stir the mixture at room temperature for 1 hour.[1]
d. Cool the reaction flask to -40 °C using a suitable cooling bath.
e. Slowly add the borane-dimethylsulfide complex (0.12 mmol) to the cooled mixture.
f. Stir the mixture at -40 °C for 30 minutes.[1]
Reduction of Propiophenone:
a. Cool the reaction mixture further to -78 °C (dry ice/acetone bath).
b. Add propiophenone (0.10 mmol) dropwise via syringe.[1]
c. Stir the reaction mixture for 2 hours, during which the cooling bath is allowed to expire, and the reaction warms to room temperature.[1]
Work-up and Isolation:
a. Quench the reaction by carefully adding 2N HCl.
b. Transfer the mixture to a separatory funnel and extract the aqueous phase with diethyl ether (3 x 15 mL).
c. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.[1][3]
Analysis:
a. The enantiomeric excess of the resulting 1-phenyl-1-propanol is determined by analysis of the crude product using chiral HPLC.[3]
Conclusion
The use of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane derivatives as chiral ligands in the borolidine-induced reduction of propiophenone has been demonstrated. Ligand 8a provided the product with a modest 27% enantiomeric excess, favoring the (S)-configuration. The other tested ligands, 8b and 8c , did not induce any significant enantioselectivity, resulting in a racemic product.[1] These results indicate that the specific stereochemistry and substitution pattern on the C3 position of the diazabicyclo[2.2.1]heptane core are crucial for effective asymmetric induction in this reaction. Further optimization of the ligand structure may be required to achieve higher levels of enantioselectivity.
Application Notes and Protocols: (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as a Ligand in Metal-Catalyzed and Asymmetric Reactions
For Researchers, Scientists, and Drug Development Professionals (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives have emerged as a versatile class of chiral ligands and organocatalysts in asymmetric sy...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives have emerged as a versatile class of chiral ligands and organocatalysts in asymmetric synthesis. Their rigid bicyclic structure, featuring two stereogenic centers, provides a well-defined chiral environment that can induce high stereoselectivity in a variety of chemical transformations.[1][2] This document provides detailed application notes and experimental protocols for the use of these ligands in key metal-catalyzed and organocatalytic reactions.
Applications Overview
The unique structural features of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives make them effective in several types of asymmetric reactions, including:
Asymmetric Addition of Organozinc Reagents to Aldehydes: Derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have been successfully employed as chiral ligands to catalyze the enantioselective addition of diethylzinc to benzaldehyde, yielding chiral secondary alcohols with moderate to good enantioselectivity.[3]
Asymmetric Reduction of Ketones: C-substituted derivatives of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane have been utilized as chiral auxiliaries in the borolidine-induced reduction of propiophenone.[4]
Organocatalytic Asymmetric Biginelli Reaction: The hydrobromide salt of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane has been shown to be an effective organocatalyst for the enantioselective Biginelli reaction, producing 3,4-dihydropyrimidin-2(1H)-ones with moderate enantiomeric excess.
Data Presentation
Table 1: Asymmetric Addition of Diethylzinc to Benzaldehyde
Technical Support Center: Synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of (1S,4S)-2-Methyl-2,5-diazabic...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane synthesis.
Q1: My overall yield for the synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is low. What are the most critical steps I should focus on to improve it?
A1: Low overall yield can result from inefficiencies in several steps of the synthesis. The most critical stages to examine are the cyclization and the N-detosylation steps. For the cyclization, the choice of leaving group and solvent are crucial. In the N-detosylation step, the concentration and type of acid used can significantly impact the yield.
Q2: I am experiencing a low yield during the cyclization step to form the bicyclic ring. What modifications can I make?
A2: To improve the cyclization yield, consider the following modifications:
Leaving Group: Replacing the two O-tosyl leaving groups with O-mesyl groups has been shown to increase the cyclization yield from 86% to 92%.[1][2][3]
Solvent: Changing the reaction solvent from methanol to toluene can also improve the efficiency of the cyclization reaction.[1][2][3]
Q3: The N-detosylation step is resulting in a significant loss of product. How can I optimize this step?
A3: The N-detosylation step can be optimized by adjusting the acidic conditions. Using 33% hydrobromic acid has been reported to improve the yield of the resulting dihydrobromide salt compared to using 30% HBr in acetic acid.[1][2][3]
Q4: What is the recommended starting material for this synthesis?
A4: The synthesis typically starts from commercially available trans-4-hydroxy-L-proline, which is a readily available chiral building block.[1][2][3]
Q5: Are there any alternative synthetic strategies to produce C-substituted derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane?
A5: Yes, C-substituted derivatives can be synthesized using a directed metalation strategy.[1][2][4] This involves the lithiation of a Boc-protected derivative of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane, followed by a reaction with a suitable electrophile.[1][2]
Improved Synthesis of (1S,4S)-2-Methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane (Cyclization Step)
Start with (2S,4S)-4-hydroxyprolinol, which is obtained from N-tosylated trans-4-hydroxy-L-proline via reduction.
Convert both hydroxy groups of (2S,4S)-4-hydroxyprolinol to O-mesyl groups.
Dissolve the resulting dimesylated intermediate in toluene.
React the solution with methylamine under pressure to form the bicyclic ring structure.
After the reaction is complete, the organic phases are washed with saturated brine, dried over sodium sulfate, and evaporated to yield (1S,4S)-2-methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane.[2]
Improved N-Detosylation Protocol
Take the (1S,4S)-2-methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane obtained from the cyclization step.
Heat the compound to reflux in 33% hydrobromic acid for 2 hours.
Evaporate the mixture to dryness.
The crude product is then further purified to yield (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide.[2]
Visualizations
Caption: Synthetic pathway for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Caption: Troubleshooting workflow for improving synthesis yield.
Technical Support Center: Purification of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its Derivatives
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives. The information is tailor...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives. The information is tailored for researchers, scientists, and professionals in drug development.
Troubleshooting Guides
This section addresses common issues encountered during the purification of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives using a question-and-answer format.
Flash Column Chromatography
Question: My compound, a derivative of 2,5-diazabicyclo[2.2.1]heptane, is highly polar and either streaks badly or does not move from the baseline on a silica gel column, even with highly polar solvents like 100% ethyl acetate. What can I do?
Answer: This is a common issue with basic amines due to their strong interaction with the acidic silica gel. Here are several strategies to address this:
Use of a Basic Modifier: To mitigate the strong interaction between your basic compound and the acidic silica, add a small amount of a basic modifier to your eluent system.[1] A common choice is triethylamine (TEA) or ammonia in methanol.[1]
Recommendation: Start by preparing a stock solution of 1-3% triethylamine in your polar solvent (e.g., ethyl acetate or methanol).[2] Then, use this modified solvent as the polar component in your eluent system (e.g., a gradient of ethyl acetate/hexanes with 1% TEA).
Alternative Stationary Phases: If modifying the mobile phase is insufficient, consider using a different stationary phase that is less acidic.[3]
Alumina (basic or neutral): This can be a good alternative to silica gel for the purification of basic compounds.[4]
Amine-functionalized silica: This type of stationary phase is specifically designed for the purification of amines and can significantly improve peak shape and reduce tailing.[4]
Reversed-Phase Chromatography: If your compound is sufficiently soluble in polar solvents like water, acetonitrile, or methanol, reversed-phase chromatography (e.g., using a C18 column) can be an effective alternative.
Question: My compound appears to be degrading on the silica gel column, leading to low recovery and multiple unexpected spots on TLC analysis of the fractions. How can I confirm this and prevent it?
Answer: Degradation on silica gel is a known issue for acid-sensitive compounds.
Stability Test: To confirm silica gel instability, spot your compound on a TLC plate and let it sit for an hour or two before eluting. If you observe new spots or significant streaking compared to a freshly spotted sample, your compound is likely degrading.
Deactivating the Silica Gel: You can reduce the acidity of the silica gel by pre-treating the column.[2]
Protocol: Pack the column with silica gel and then flush it with a solvent system containing 1-3% triethylamine. Discard the eluent before loading your sample. This will "neutralize" the most acidic sites on the silica surface.[2]
Use Alternative Stationary Phases: As mentioned previously, alumina or amine-functionalized silica are less harsh alternatives.[3][4]
Recrystallization
Question: I am trying to recrystallize the dihydrobromide or dihydrochloride salt of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, but it either oils out or the crystals are of poor quality. What should I try?
Answer: The choice of solvent and the cooling rate are critical for successful recrystallization.
Solvent Screening: The ideal solvent should dissolve the compound when hot but not when cold. For amine salts, polar protic solvents or mixtures are often effective.
Recommendations: Try solvent systems like methanol/diethyl ether, ethanol/water, or isopropanol.[5] The addition of a less polar "anti-solvent" (like diethyl ether) to a solution of the salt in a more polar solvent (like methanol) can often induce crystallization.
Control the Cooling Rate: Rapid cooling can lead to the formation of small, impure crystals or an oil.
Procedure: Allow the hot, saturated solution to cool slowly to room temperature. You can insulate the flask to slow down the cooling process. Once at room temperature, you can further cool the flask in an ice bath or refrigerator to maximize yield.[6]
Scratching: If crystals are slow to form, scratching the inside of the flask with a glass rod at the surface of the solution can initiate nucleation.
Question: The yield of my recrystallization is very low, although the purity is high. How can I improve the recovery?
Answer: Low yield is often due to the compound having significant solubility in the mother liquor.
Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the compound. Using excess solvent will result in a greater amount of your product remaining in solution upon cooling.
Cooling to Lower Temperatures: Ensure you have allowed sufficient time for crystallization at room temperature and then in a colder environment (e.g., 0-4 °C) to maximize precipitation.
Second Crop of Crystals: Concentrate the mother liquor and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure than the first and might require a separate recrystallization.
Data Presentation
The following table summarizes typical purification results for derivatives of 2,5-diazabicyclo[2.2.1]heptane based on literature data. Please note that yields and purity are highly dependent on the specific derivative and the scale of the reaction.
Protocol 1: Flash Column Chromatography of a Boc-protected 2,5-diazabicyclo[2.2.1]heptane derivative
This protocol is a general guideline and should be optimized for each specific compound.
Sample Preparation:
Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).
Alternatively, for less soluble compounds, create a slurry of the crude product with a small amount of silica gel. Remove the solvent under reduced pressure to obtain a dry, free-flowing powder.
Column Packing:
Select an appropriately sized column based on the amount of crude material (a rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude product by weight).
Prepare a slurry of silica gel in the initial, least polar eluent.
Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of cracks or air bubbles.
Sample Loading:
If the sample is in solution, carefully add it to the top of the silica bed.
If using the dry-loading method, carefully add the silica-adsorbed sample to the top of the column.
Add a thin layer of sand on top of the sample to prevent disturbance during solvent addition.
Elution:
Carefully add the eluent to the column.
Apply pressure (using a pump or compressed air) to achieve a steady flow rate.
Collect fractions and monitor the elution by TLC.
A common eluent system for Boc-protected derivatives is a gradient of ethyl acetate in hexanes. For more polar derivatives, a system of methanol in dichloromethane may be necessary.[8]
Protocol 2: Recrystallization of a 2,5-diazabicyclo[2.2.1]heptane derivative salt
Dissolution:
Place the crude salt in an Erlenmeyer flask.
Add a minimal amount of a suitable solvent (e.g., hot ethanol or methanol).
Heat the mixture with stirring until the solid is completely dissolved. If the solid does not dissolve, add small portions of the hot solvent until it does.
Decolorization (if necessary):
If the solution is colored due to impurities, add a small amount of activated charcoal and heat for a few minutes.
Hot filter the solution to remove the charcoal.
Crystallization:
Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.
Crystal formation should begin as the solution cools. If no crystals form, try scratching the inside of the flask or adding a seed crystal.
Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.
Isolation and Drying:
Collect the crystals by vacuum filtration.
Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.
Dry the crystals under vacuum to remove all traces of solvent.
Mandatory Visualization
Caption: General workflow for the purification of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives.
Technical Support Center: Optimizing Enantioselectivity with (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Catalysts
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low enantioselectivity in reactions catal...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low enantioselectivity in reactions catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives.
Troubleshooting Guides & FAQs
This section addresses common issues related to low enantiomeric excess (ee) and provides systematic approaches to diagnose and resolve them.
Q1: My reaction is yielding a product with low or no enantioselectivity. What are the first steps I should take?
A1: Before optimizing reaction conditions, it is crucial to rule out any analytical or reagent-related issues. Follow this initial checklist:
Validate Your Analytical Method: Inaccurate determination of enantiomeric excess is a common source of error. Ensure your chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) method is fully validated.
Resolution (Rs): Aim for a baseline separation of enantiomers with an Rs value > 1.5.
Accuracy: Analyze a standard sample with a known enantiomeric ratio to confirm the accuracy of your method.
Precision: Perform multiple injections of the same sample to ensure consistent and reproducible results.
Verify Reagent and Catalyst Purity: The purity of all starting materials is critical in asymmetric catalysis.
Substrates and Reagents: Impurities can act as catalyst poisons or participate in non-selective background reactions. Purify all reagents through appropriate methods such as recrystallization, distillation, or chromatography.
Catalyst Quality: The purity of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is paramount. If synthesized in-house, ensure it has been thoroughly purified and characterized. If purchased, consider obtaining a fresh batch from a reputable supplier.
Solvent Purity: Use anhydrous, high-purity solvents. Trace amounts of water or other impurities can significantly impact enantioselectivity.
Q2: I've confirmed my analytical method and the purity of my reagents, but the enantioselectivity is still low. What reaction parameters should I investigate?
A2: Once you have ruled out analytical and reagent issues, the next step is to systematically optimize the reaction conditions. The following parameters can have a significant impact on enantioselectivity:
Catalyst Structure: Modifications to the catalyst can improve stereochemical control.
Solvent: The polarity and coordinating ability of the solvent can influence the transition state of the reaction.
Temperature: Lowering the reaction temperature often enhances enantioselectivity.
Catalyst Loading: The concentration of the catalyst can affect the reaction pathway.
Additives: The presence of co-catalysts or additives can sometimes improve enantioselectivity.
Substrate Structure: The electronic and steric properties of the substrate can influence the outcome.
The following sections provide more detailed guidance on optimizing these parameters, with specific examples related to reactions catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives.
Data Presentation: Enhancing Enantioselectivity in the Biginelli Reaction
The Biginelli reaction, a multicomponent reaction to synthesize dihydropyrimidinones, is a common application for (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-based catalysts. However, achieving high enantioselectivity can be challenging. The tables below summarize the reported effects of catalyst structure and substrate on the enantiomeric excess of the product.
Table 1: Effect of Catalyst Structure on Enantioselectivity in the Biginelli Reaction
This data highlights that for the Biginelli reaction with this specific catalyst, microwave irradiation reduced the reaction time but did not improve enantioselectivity.
Experimental Protocols
General Procedure for the Enantioselective Biginelli Reaction
This protocol is a representative example for conducting the Biginelli reaction using a (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-based catalyst.
Reaction Setup: To a solution of the aromatic aldehyde (1.0 mmol) in methanol (3 mL), add ethyl acetoacetate (1.2 mmol), urea (1.5 mmol), and the chiral organocatalyst (0.1 mmol, 10 mol%).
Reaction Execution: Stir the reaction mixture at room temperature for the specified time (e.g., 5 days for conventional heating). Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of ethyl acetate and hexane) to afford the desired dihydropyrimidinone.
Analysis: Determine the enantiomeric excess of the purified product by chiral HPLC analysis.
Mobile Phase: Use an appropriate mobile phase, typically a mixture of hexane and isopropanol. The exact ratio should be optimized to achieve baseline separation of the enantiomers.
Analysis Conditions:
Flow rate: Typically 1.0 mL/min.
Detection: UV detector at a suitable wavelength (e.g., 254 nm).
Temperature: Maintain a constant column temperature.
Sample Preparation: Prepare a dilute solution of the purified product in the mobile phase.
Injection and Data Analysis: Inject the sample and record the chromatogram. Calculate the enantiomeric excess using the peak areas of the two enantiomers.
Visualizations
The following diagrams illustrate key workflows and relationships in troubleshooting low enantioselectivity.
Caption: A general workflow for troubleshooting low enantioselectivity.
Caption: Key parameters to consider for reaction optimization.
Optimization
Technical Support Center: Synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
This technical support guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Troubleshooting Guide
This section addresses specific issues that may be encountered during the synthesis, providing potential causes and recommended solutions.
Question 1: Low or no yield of the final product, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Potential Cause 1: Incomplete activation of the hydroxyl groups. The conversion of the diol precursor, (2S,4S)-4-hydroxyprolinol, to a di-tosylate or di-mesylate is crucial for the subsequent cyclization. Incomplete activation will result in a poor yield of the bicyclic product.
Solution: Ensure that the tosyl chloride or mesyl chloride is of high purity and used in sufficient excess (typically 2.2-3.0 equivalents). The reaction should be carried out in an anhydrous aprotic solvent like pyridine or dichloromethane (DCM) with a suitable base (e.g., triethylamine, DMAP) to neutralize the generated HCl. Monitor the reaction by TLC until the starting diol is fully consumed.
Potential Cause 2: Inefficient cyclization with methylamine. The ring-closing step is a bimolecular reaction that can be slow or incomplete if the conditions are not optimal.
Solution: The cyclization is often performed under pressure in a sealed vessel to ensure a sufficient concentration of methylamine.[1] Using a solution of methylamine in a suitable solvent like ethanol or THF can also be effective. Heating the reaction mixture may be necessary, but excessive heat can lead to side reactions. High-dilution conditions can favor intramolecular cyclization over intermolecular polymerization, although this is less of a concern for this specific bicyclization.
Potential Cause 3: Incomplete deprotection. If a protecting group like tosyl is used on the second nitrogen, its removal is the final step. Incomplete deprotection will result in a low yield of the free amine.
Solution: For the removal of a second tosyl group, strong reducing conditions or harsh acidic conditions (like HBr in acetic acid) are typically required. Ensure that the reaction is allowed to proceed to completion, as monitored by TLC or LC-MS.
Question 2: The product is impure, showing multiple spots on TLC or peaks in GC-MS.
Potential Cause 1: Presence of the diastereomeric (epimerized) product. Epimerization at the carbon alpha to the carbonyl group (in the hydroxyproline starting material or intermediates) can occur under basic conditions.[2] This would lead to the formation of the (1R,4S) or other diastereomers, which may be difficult to separate from the desired (1S,4S) product.
Solution: Avoid prolonged exposure to strong bases, especially at elevated temperatures. Use milder bases like N-methylmorpholine or 2,4,6-trimethylpyridine where possible.[3] If epimerization is suspected, purification by chiral HPLC may be necessary to isolate the desired stereoisomer.[1]
Potential Cause 2: Formation of N-oxide byproducts. The tertiary amine product is susceptible to oxidation to the corresponding N-oxide, especially if exposed to air or oxidizing agents over time.[4]
Solution: Store the final product and amine intermediates under an inert atmosphere (e.g., argon or nitrogen) to prevent air oxidation.[5] Avoid the use of strong oxidizing agents in the final steps of the synthesis. If N-oxide formation is a recurring issue, consider storing the amine as a salt (e.g., dihydrochloride or dihydrobromide), which is more stable.[5]
Potential Cause 3: Incomplete reaction or carry-over of starting materials/reagents.
Solution: Ensure each step of the reaction goes to completion by monitoring with an appropriate technique (TLC, LC-MS, GC-MS). Use appropriate work-up and purification procedures after each step. Flash column chromatography is a common and effective method for purifying the intermediates and the final product.[1]
Frequently Asked Questions (FAQs)
Q1: What is the most common starting material for the synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane?
The most common and readily available chiral starting material is trans-4-hydroxy-L-proline.[1]
Q2: Which protecting groups are suitable for the nitrogen atoms during the synthesis?
A tosyl (Ts) group is often used to protect the nitrogen of hydroxyproline, which also serves to activate the hydroxyl groups for cyclization.[1] For the second nitrogen, a Boc (tert-butyloxycarbonyl) group is commonly used, especially if further modifications on the other nitrogen are desired.[6] The choice of protecting group will depend on the overall synthetic strategy and the conditions of the subsequent reaction steps.
Q3: How can I monitor the progress of the reactions?
Thin-layer chromatography (TLC) is a simple and effective way to monitor the progress of most steps. Staining with ninhydrin can be used to visualize primary and secondary amines. For non-UV active compounds, a potassium permanganate stain can be useful. For more detailed analysis and to confirm the identity of products, techniques like LC-MS, GC-MS, and NMR spectroscopy are recommended.
Q4: What are the best methods for purifying the final product?
Flash column chromatography on silica gel is a standard method for purifying the final product and its intermediates.[1] The choice of eluent will depend on the polarity of the compound. For the free base of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, a polar solvent system, possibly with a small amount of amine (like triethylamine) to prevent streaking on the silica gel, would be appropriate. Distillation under reduced pressure is another option if the product is a liquid and thermally stable.
Data on Reaction Side Products
The following table summarizes the key side reactions and the factors that influence their formation.
Side Reaction/Issue
Influencing Factors
Effect on Yield/Purity
Prevention/Mitigation Strategy
Epimerization
Strong bases, high temperatures, prolonged reaction times.[2][3]
Decreases yield of the desired stereoisomer; creates difficult-to-separate impurities.
Use weaker or sterically hindered bases; maintain low reaction temperatures (0 °C to room temperature); minimize reaction times.[7]
N-Oxide Formation
Exposure to air (oxygen), presence of oxidizing agents.[4]
Decreases yield of the target amine; introduces impurities.
Work under an inert atmosphere (N₂ or Ar); avoid unnecessary exposure to oxidizing conditions; store the amine as a salt.[5]
Incomplete Tosylation
Insufficient tosyl chloride, presence of water, low temperature.
Low yield of the activated intermediate, leading to low overall yield.
Use anhydrous solvents; use a slight excess of tosyl chloride; ensure adequate reaction time and temperature.
Oligomerization
High concentration during cyclization (less common for this bicyclization).
Reduces the yield of the desired monomeric product.
Perform cyclization under high dilution conditions if oligomerization is observed.
Experimental Protocols
Protocol 1: Synthesis of (1S,4S)-2-Tosyl-5-methyl-2,5-diazabicyclo[2.2.1]heptane
This protocol is adapted from the synthesis of related diazabicyclo[2.2.1]heptane derivatives.[1]
Preparation of (2S,4S)-1-Tosyl-4-hydroxy-2-(hydroxymethyl)pyrrolidine:
Commercially available trans-4-hydroxy-L-proline is N-tosylated and then reduced (e.g., with LiAlH₄ or NaBH₄/I₂) to afford the corresponding hydroxyprolinol.
Di-tosylation of (2S,4S)-1-Tosyl-4-hydroxy-2-(hydroxymethyl)pyrrolidine:
Dissolve the diol in anhydrous pyridine or dichloromethane.
Cool the solution to 0 °C in an ice bath.
Add p-toluenesulfonyl chloride (2.2 equivalents) portion-wise, maintaining the temperature below 5 °C.
Stir the reaction mixture at 0 °C for 1 hour and then at room temperature overnight.
Monitor the reaction by TLC until the starting material is consumed.
Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with dilute HCl, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude di-tosylate.
Cyclization with Methylamine:
Dissolve the crude di-tosylate in a suitable solvent like THF or ethanol in a pressure vessel.
Add a solution of methylamine (e.g., 40% in water or as a solution in ethanol) in excess.
Seal the vessel and heat the reaction mixture (e.g., to 80-100 °C) overnight.
After cooling to room temperature, carefully vent the vessel.
Concentrate the reaction mixture under reduced pressure.
Purify the residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) to obtain (1S,4S)-2-Tosyl-5-methyl-2,5-diazabicyclo[2.2.1]heptane.
Protocol 2: Deprotection to (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
Detosylation:
Add the tosyl-protected compound to a solution of 33% HBr in acetic acid.
Heat the mixture to reflux for 2-4 hours, monitoring by TLC for the disappearance of the starting material.
Cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.
The crude product is obtained as the dihydrobromide salt.
Isolation of the Free Base:
Dissolve the crude salt in water and make the solution basic (pH > 10) by adding a strong base (e.g., NaOH or K₂CO₃).
Extract the aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane or chloroform).
Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the free base, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Visualizations
Caption: General synthetic pathway to (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Caption: Epimerization as a key side reaction under basic conditions.
Caption: A troubleshooting workflow for identifying and resolving synthesis issues.
Technical Support Center: Optimization of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Catalysis
Welcome to the technical support center for the optimization of reactions catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives. This resource provides troubleshooting guides and frequently ask...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the optimization of reactions catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.
Frequently Asked Questions (FAQs)
Q1: What is (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and what are its primary applications in catalysis?
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a chiral bicyclic diamine that serves as an effective organocatalyst. Its rigid structure makes it a valuable tool in asymmetric synthesis. A notable application is in the enantioselective Biginelli reaction, where it catalyzes the condensation of an aldehyde, a β-ketoester, and urea to produce dihydropyrimidinones (DHPMs), which are heterocyclic compounds of significant biological interest.[1][2] Derivatives of the parent (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have also been explored as chiral ligands in other asymmetric reactions.
Q2: What are the typical reaction conditions for a Biginelli reaction catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane?
A general protocol involves reacting an aromatic aldehyde, ethyl acetoacetate, and urea in the presence of a catalytic amount of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane hydrobromide salt (typically 10 mol%) in a solvent like methanol at room temperature.[1] However, reaction times can be lengthy, often requiring several days for completion.[1]
Q3: Can microwave irradiation be used to accelerate the reaction time?
Yes, microwave irradiation has been explored to reduce the long reaction times associated with the Biginelli reaction catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane•2HBr.[1] In one study, using mild microwave irradiation (6–7 W at 45°C) for 8 hours resulted in a 42% yield and a 27% enantiomeric excess (ee).[1][3][4] While this significantly reduces the reaction time compared to conventional heating (which can take up to 5 days), it should be noted that in this particular experiment, neither the chemical yield nor the enantiomeric excess could be improved by varying the temperature.[1]
Troubleshooting Guides
Problem 1: Low Product Yield in the Biginelli Reaction
Possible Causes and Solutions:
Sub-optimal Catalyst Loading:
Recommendation: While 10 mol% is a common starting point, the optimal catalyst loading can vary depending on the specific substrates. A screening of catalyst loading (e.g., 5 mol%, 15 mol%, 20 mol%) may be necessary to identify the most effective concentration for your reaction.
Inefficient Catalyst Derivative:
Recommendation: The choice of N-substituent on the diazabicyclo[2.2.1]heptane core can significantly impact the yield. For instance, in some cases, the parent (1S,4S)-2,5-diazabicyclo[2.2.1]heptane•2HBr may provide better yields than its N-methylated counterpart.[1] Furthermore, employing a bulkier substituent like (R)-1-phenylethyl can lead to even higher yields, with reports of up to 94%.[1][2]
Long Reaction Times and Potential Product Degradation:
Recommendation: As mentioned, conventional heating at room temperature can require extended periods. Monitor the reaction progress by TLC. If the reaction stalls or if product degradation is observed over time, consider alternative heating methods such as microwave irradiation to shorten the reaction time.[1]
Substrate Reactivity:
Recommendation: The electronic nature of the aromatic aldehyde can influence the reaction rate and yield. Electron-withdrawing or electron-donating groups on the aldehyde may require adjustment of reaction time or temperature.
Below is a troubleshooting workflow for addressing low product yield:
Caption: Troubleshooting workflow for low product yield.
Problem 2: Low Enantioselectivity in the Asymmetric Biginelli Reaction
Possible Causes and Solutions:
Inadequate Chiral Induction from the Catalyst:
Recommendation: The enantiomeric excess (ee) is highly dependent on the structure of the chiral catalyst. While (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane provides moderate enantioselectivity (typically 18-37% ee), other derivatives may offer improved performance.[1][2] For instance, the use of (1S,4S)-2-[(R)-1-phenylethyl]-2,5-diazabicyclo[2.2.1]heptane•2HBr has been shown to slightly increase the enantiomeric excess to up to 46% ee.[1][2]
Reaction Temperature:
Recommendation: Higher reaction temperatures can sometimes lead to a decrease in enantioselectivity. If you are using elevated temperatures to increase the reaction rate, this could be at the expense of stereocontrol. It is advisable to run the reaction at the lowest temperature that allows for a reasonable reaction rate. For the Biginelli reaction, room temperature is a good starting point.
Solvent Effects:
Recommendation: The solvent can play a crucial role in the transition state geometry and therefore affect the enantioselectivity. While methanol is commonly used, screening other polar protic or aprotic solvents might reveal an improvement in ee.
The following diagram illustrates the decision-making process for improving enantioselectivity:
Caption: Troubleshooting workflow for low enantioselectivity.
Data Presentation
Table 1: Performance of Different (1S,4S)-2,5-diazabicyclo[2.2.1]heptane Derivatives in the Biginelli Reaction
Stability issues of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane under acidic or basic conditions
This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane under various experimental conditions. Frequently As...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane under various experimental conditions.
Frequently Asked Questions (FAQs)
Q1: What is the general stability of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane?
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is a robust bicyclic amine. It is commonly supplied and stored as a dihydrobromide or dihydrochloride salt, which indicates good stability under acidic conditions.[1][2][3][4] The free base is also utilized in various synthetic applications, suggesting stability under neutral and certain basic conditions.[5] However, it is listed as incompatible with strong acids and strong bases, which may lead to degradation or undesired reactions under harsh conditions.[5]
Q2: Can I use this compound in an acidic reaction medium?
Yes, the compound is frequently used and handled in acidic media. For instance, the N-tosyl group of a precursor is cleaved using 33% hydrobromic acid to yield the dihydrobromide salt of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, indicating the core structure is stable to strong acid for short periods.[6] Deprotection of Boc-protected derivatives is also achieved using trifluoroacetic acid.[6][7] When using the compound in acidic solutions, it will exist as the protonated salt form.
Q3: What are the potential risks of exposing the compound to basic conditions?
While the free base is stable, caution is advised with strong bases. Some safety data sheets list strong bases as incompatible materials.[5] In synthetic procedures, weaker bases like triethylamine are used successfully in reactions involving the compound.[7] Stronger bases, such as sodium hydroxide, have been used in work-up procedures to neutralize acidic solutions and extract the free base.[7] For related compounds like (2S,4R)-4-aminoproline methyl esters, epimerization at the α-position has been observed under basic conditions, which suggests that there is a potential for stereochemical instability in structurally similar compounds under basic conditions.[8]
Q4: Are there any signs of degradation I should watch for?
Visual signs of degradation for the solid material could include discoloration or changes in crystallinity. In solution, the appearance of new, unidentified peaks in analytical chromatograms (e.g., HPLC, GC-MS) would be a primary indicator of degradation. For the free base, which may be a colorless oil or solid, development of color could indicate decomposition.
Q5: How should I store (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane?
It is recommended to store the compound under recommended temperature and pressure conditions, typically in a cool, dry, and well-ventilated area.[2][9] The dihydrobromide or dihydrochloride salts are generally stable solids. The free base should be stored under an inert atmosphere if it is sensitive to air or moisture.
Troubleshooting Guide
Issue
Possible Cause
Recommended Action
Poor solubility in non-polar organic solvents.
The compound is in its salt form (dihydrobromide or dihydrochloride).
Convert the salt to the free base by neutralizing with a suitable base (e.g., NaHCO₃, K₂CO₃) and extracting into an organic solvent.
Unexpected side products in a reaction.
The reaction conditions (e.g., strong base, high temperature) may be causing degradation or side reactions.
Review the compatibility of all reagents and conditions. Consider using milder bases or protecting groups if necessary. Analyze byproducts to understand the degradation pathway.
Inconsistent reaction yields.
Potential degradation of the starting material or instability during the reaction or work-up.
Verify the purity of the starting material before use. Ensure anhydrous conditions if using moisture-sensitive reagents. For reactions under basic conditions, consider the possibility of epimerization if stereochemistry is critical.
Change in optical rotation of the final product.
Possible epimerization under basic conditions.
If stereochemical integrity is crucial, avoid prolonged exposure to strong bases. Analyze the enantiomeric excess (ee) of your product using chiral HPLC.[7]
Experimental Protocols
Protocol 1: Generation of the Free Base from its Dihydrobromide Salt
This procedure is based on general acid-base chemistry principles and synthetic steps described in the literature.[7]
Dissolution: Dissolve (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide in water.
Neutralization: Cool the aqueous solution in an ice bath and make it alkaline (pH > 9) by the dropwise addition of a base such as 2 N aqueous potassium hydroxide or a saturated solution of sodium bicarbonate.
Extraction: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., diethyl ether, dichloromethane).
Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium sulfate), filter, and remove the solvent under reduced pressure to yield the free base.
Protocol 2: N-Boc Protection of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
This protocol is adapted from a literature procedure.[7]
Reaction Setup: Dissolve the free base of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in a dry, aprotic solvent such as dichloromethane.
Addition of Base: Add a non-nucleophilic base like triethylamine to the solution.
Addition of Boc Anhydride: Add Boc anhydride (di-tert-butyl dicarbonate) to the reaction mixture.
Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by a suitable analytical technique (e.g., TLC, LC-MS).
Work-up: Upon completion, quench the reaction, and purify the product using standard techniques such as column chromatography.
Visualizations
Caption: Protonation states of the compound under different pH conditions.
Caption: General workflow for converting the salt to the free base for use in synthesis.
Removal of tosyl protecting group in (1S,4S)-2,5-diazabicyclo[2.2.1]heptane synthesis
This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding a critical step in the synthesis of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane: the removal of the tosyl protec...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding a critical step in the synthesis of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane: the removal of the tosyl protecting group. This resource is intended for researchers, scientists, and professionals in drug development.
Experimental Workflow: Tosyl Deprotection
The synthesis of the (1S,4S)-2,5-diazabicyclo[2.2.1]heptane core structure often commences from trans-4-hydroxy-L-proline. A key intermediate in this process is an N-tosylated bicyclic compound, which necessitates a subsequent deprotection step to yield the final diamine.
Caption: General workflow for the synthesis and deprotection of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane.
Experimental Protocols
A common and effective method for the removal of the N-tosyl group in this synthesis is through the use of hydrobromic acid.
Detailed Methodology for N-Tosyl Deprotection with Hydrobromic Acid
This protocol is adapted from the deprotection of a closely related substrate, (1S,4S)-2-methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane.[1]
Reaction Setup: The N-tosylated diazabicyclo[2.2.1]heptane derivative is placed in a round-bottom flask equipped with a reflux condenser.
Reagent Addition: 33% hydrobromic acid in acetic acid is added to the flask.
Heating: The reaction mixture is heated to reflux for a period of 2 hours.
Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) to confirm the disappearance of the starting material.
Work-up:
Upon completion, the reaction mixture is cooled to room temperature.
The solvent is removed under reduced pressure (evaporation to dryness).
The residue is then triturated with a suitable solvent, such as diethyl ether, to precipitate the dihydrobromide salt of the product.
Isolation: The solid product is collected by filtration, washed with the solvent used for trituration, and dried.
Data Presentation: Comparison of Deprotection Methods
While acidic cleavage is a standard method, other reductive techniques can also be employed for tosyl group removal. The choice of method may depend on the presence of other functional groups in the molecule.
Deprotection Method
Reagents
Typical Conditions
Reported Yield
Notes
Acidic Cleavage
33% HBr in Acetic Acid
Reflux, 2 hours
Good to High
A common and effective method for this specific substrate.[1]
Reductive Cleavage
Magnesium in Methanol
Room temperature to reflux
Variable
A milder alternative to strong acids; may be suitable for substrates with acid-labile groups.[2]
Reductive Cleavage
Sodium Naphthalenide
Low temperature
High
A powerful reducing agent, effective for many sulfonamides.
Reductive Cleavage
Samarium Iodide (SmI₂)
Room temperature
High
Often used for chemoselective deprotections under mild conditions.
Troubleshooting Guide
Issue 1: Incomplete Deprotection
Symptom: TLC or NMR analysis of the crude product shows a significant amount of remaining starting material.
Possible Causes:
Insufficient reaction time or temperature: The stability of the tosyl group requires forcing conditions for cleavage.
Reagent degradation: The concentration or quality of the hydrobromic acid may be compromised.
Troubleshooting Steps:
Extend Reaction Time: Continue to reflux the reaction mixture and monitor by TLC every hour until the starting material is consumed.
Increase Temperature: Ensure the reaction is maintaining a vigorous reflux.
Use Fresh Reagent: Employ a fresh bottle of hydrobromic acid in acetic acid.
Issue 2: Low Yield of the Desired Product
Symptom: The isolated yield of the deprotected diamine is lower than expected.
Possible Causes:
Side reactions: The harsh acidic conditions may lead to degradation of the product.
Inefficient work-up: The product may be lost during the extraction and isolation steps. The dihydrobromide salt has high water solubility.
Troubleshooting Steps:
Optimize Reaction Conditions: Consider reducing the reaction temperature slightly or using a more concentrated acid to potentially shorten the reaction time and minimize degradation.
Modify Work-up: After evaporation of the acid, ensure complete precipitation of the product salt from the organic solvent. If the product remains in solution, consider a different solvent for trituration or use continuous extraction.
Consider Alternative Methods: For sensitive substrates, explore milder reductive deprotection methods as outlined in the data table above.
Issue 3: Formation of Impurities
Symptom: The final product is contaminated with byproducts, as observed by NMR or mass spectrometry.
Possible Causes:
Charring or decomposition: Prolonged heating in strong acid can lead to the formation of polymeric or charred material.
Reaction with solvent: Acetic acid, if used as a solvent with HBr, can potentially acetylate the free amine under certain conditions, although this is less likely given the protonated state of the amine in strong acid.
Troubleshooting Steps:
Purification: Recrystallization of the dihydrobromide salt can be an effective method for purification.
Control Temperature: Carefully control the reflux temperature to avoid overheating.
Alternative Acid: Consider using aqueous HBr if acetic acid is suspected to be problematic, though reaction conditions may need to be re-optimized.
Frequently Asked Questions (FAQs)
Q1: Why is the tosyl group used as a protecting group for the nitrogen in this synthesis?
A1: The tosyl group is a robust and stable protecting group for amines. It is resistant to a wide range of reaction conditions, including those used in the early stages of the synthesis of the diazabicyclo[2.2.1]heptane core. Its stability allows for selective reactions at other positions of the molecule without affecting the protected nitrogen.
Q2: Are there any safety precautions to consider when using hydrobromic acid?
A2: Yes, hydrobromic acid is highly corrosive and toxic. All manipulations should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, acid-resistant gloves, and a lab coat.
Q3: Can I use other strong acids like sulfuric acid or hydrochloric acid for the deprotection?
A3: While other strong acids can cleave tosylamides, hydrobromic acid is often reported to be particularly effective.[1] The efficacy of other acids may vary, and they could potentially lead to different side products. If considering an alternative acid, it is recommended to first test the reaction on a small scale.
Q4: My molecule has other acid-sensitive functional groups. What deprotection method should I use?
A4: If your substrate contains acid-labile groups (e.g., Boc groups, certain esters, or acetals), the harsh conditions of HBr reflux are not suitable. In such cases, reductive deprotection methods are recommended. Options include magnesium in methanol, sodium naphthalenide, or samarium iodide, which are performed under neutral or basic conditions and are generally more chemoselective.
Q5: How can I be sure that the deprotection is complete?
A5: The most reliable methods for monitoring the reaction are thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy. On TLC, the disappearance of the starting material spot and the appearance of a new, more polar spot for the product (or its salt) indicates the reaction is proceeding. ¹H NMR spectroscopy of a small aliquot from the reaction mixture can confirm the removal of the characteristic signals of the tosyl group (aromatic protons and the methyl singlet).
Challenges in the scale-up synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of (1S,4S)-2-Methyl-2,5-dia...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Troubleshooting Guide
This guide addresses common issues encountered during the synthesis, offering potential causes and solutions in a question-and-answer format.
Question 1: Low yield during the cyclization step to form the bicyclic ring.
Potential Causes:
Incomplete reaction: The reaction of the di-tosylated intermediate with methylamine may not have gone to completion.
Side reactions: Competing elimination or substitution reactions can reduce the yield of the desired product.
Suboptimal reaction conditions: Temperature, pressure, and reaction time are critical parameters that can significantly impact the yield.
Solutions:
Reaction Monitoring: Monitor the reaction progress using techniques like TLC or LC-MS to ensure completion.
Reagent Quality: Use high-purity di-tosylated precursor and methylamine.
Condition Optimization:
Temperature and Pressure: The reaction with methylamine is often conducted under pressure and at elevated temperatures. A systematic optimization of these parameters may be necessary.
Solvent: Ensure the use of an appropriate solvent that can facilitate the reaction.
Purification: Inefficient purification can lead to loss of product. Flash chromatography is a common method for purification.[1]
Question 2: Difficulty in purifying the final product.
Potential Causes:
Presence of closely related byproducts: The synthesis can sometimes lead to isomeric or other closely related impurities that are difficult to separate.
Residual starting materials or reagents: Incomplete reactions can leave unreacted starting materials that co-elute with the product.
Product volatility: The product may be volatile, leading to losses during solvent removal.
Solutions:
Chromatography Optimization:
Column: Use high-resolution flash chromatography.
Solvent System: Experiment with different solvent systems to achieve better separation. A reported system is toluene/diethyl ether/methanol (20:20:1).[1]
Recrystallization: Recrystallization can be an effective method for final purification to obtain high-purity crystals.
Careful Solvent Removal: Use a rotary evaporator at a controlled temperature and pressure to minimize the loss of a volatile product.
Question 3: Formation of unexpected byproducts detected by NMR or MS.
Potential Causes:
Side reactions during N-protection or deprotection: The choice of protecting group and the conditions for its removal can sometimes lead to side reactions.
Epimerization: Basic or acidic conditions during the synthesis can potentially cause epimerization at chiral centers.
Over-alkylation: In the final methylation step, over-alkylation can occur, leading to quaternary ammonium salts.
Solutions:
Protecting Group Strategy: Carefully select protecting groups (e.g., Boc, Cbz) and deprotection methods that are compatible with the rest of the molecule.
pH Control: Maintain careful control of the pH during all reaction and workup steps to minimize epimerization.
Stoichiometry Control: Use a controlled amount of the methylating agent and monitor the reaction to avoid over-methylation.
Frequently Asked Questions (FAQs)
Q1: What is a common starting material for the synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane?
A common and commercially available starting material is trans-4-hydroxy-L-proline.[1][2]
Q2: What are the key steps in a typical synthetic route?
A typical synthetic route involves:
N-protection of trans-4-hydroxy-L-proline (e.g., with a tosyl group).
Reduction of the carboxylic acid.
Tosylation of the primary and secondary hydroxyl groups.
Cyclization with methylamine under pressure to form the bicyclic core.[1]
Deprotection if necessary.
Q3: What analytical techniques are used to characterize the final product?
The final product is typically characterized by:
NMR Spectroscopy (¹H and ¹³C): To confirm the structure and stereochemistry.[1]
Mass Spectrometry (MS): To confirm the molecular weight.
Protocol 1: Synthesis of (1S,4S)-2-Methyl-5-tosyl-2,5-diazabicyclo[2.2.1]heptane
This protocol is adapted from the literature for the cyclization step.[3]
Starting Material: Di-tosylated derivative of (2S,4S)-4-hydroxyprolinol.
Reaction: The di-tosylated precursor is reacted with methylamine in a pressure vessel.
Workup: After the reaction is complete, the aqueous and organic phases are separated. The aqueous phase is extracted with toluene.
Purification: The combined organic phases are washed with brine, dried over sodium sulfate, and the solvent is evaporated. The resulting oil can be crystallized from petroleum ether to yield the product.
Protocol 2: Boc-Protection of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane
This protocol is based on a described procedure for N-protection.[1]
Reaction: A solution of the starting material in dry dichloromethane is cooled to 5 °C. Triethylamine is added dropwise, followed by the addition of Boc anhydride.
Stirring: The mixture is stirred for 6 hours.
Workup and Purification: The reaction mixture is processed through an appropriate workup procedure, followed by purification, typically by flash chromatography.
Visualizations
Caption: Synthetic workflow for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Caption: Troubleshooting logic for low cyclization yield.
Technical Support Center: Minimizing Racemization with (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in stereoselective synthesis. This resource provides in-de...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in stereoselective synthesis. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you minimize racemization and achieve high enantiopurity in your reactions.
Frequently Asked Questions (FAQs)
Q1: What makes (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane a good chiral auxiliary or organocatalyst?
A1: The efficacy of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane stems from its rigid bicyclic structure. This conformational rigidity creates a well-defined and stable chiral environment around the catalytic or reactive sites, which is crucial for effective stereochemical control. Unlike more flexible structures, its fixed geometry helps to minimize the formation of diastereomeric transition states that could lead to a loss of enantioselectivity.
Q2: What are the primary mechanisms that can lead to racemization when using this chiral diamine?
A2: While the rigid framework of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane provides inherent stability, racemization can still occur, primarily through pathways that affect the reactants, intermediates, or products, rather than the catalyst itself. Key mechanisms include:
Formation of Achiral Intermediates: Reactions that proceed through planar intermediates, such as enolates or carbocations, are susceptible to racemization. Protonation or subsequent reaction of these flat intermediates can occur from either face with equal probability, leading to a racemic mixture.
Equilibrium Processes: If the desired chiral product can equilibrate with its enantiomer under the reaction conditions (e.g., through retro-aldol or other reversible reactions), the enantiomeric excess (ee) can decrease over time.
Base or Acid-Catalyzed Epimerization: The presence of strong acids or bases can catalyze the epimerization of stereocenters in the substrates or products, particularly if there is an acidic proton adjacent to a chiral center.
Q3: How does the purity of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane affect the enantioselectivity of my reaction?
A3: The chemical and enantiomeric purity of the chiral catalyst or auxiliary is paramount. Even small amounts of impurities can have a significant impact:
Enantiomeric Purity: If the catalyst itself is not enantiopure, the final product's maximum achievable ee will be limited.
Chemical Impurities: Achiral impurities can sometimes catalyze a non-selective background reaction, leading to the formation of a racemic product alongside the desired enantiomerically enriched product, thus lowering the overall ee. Certain impurities can also act as catalyst poisons, reducing the reaction rate and potentially allowing more time for background racemization processes to occur.
Q4: Can the choice of solvent significantly impact the degree of racemization?
A4: Yes, the solvent plays a critical role in modulating enantioselectivity.[1] Non-polar solvents often lead to more organized and rigid transition states, which can enhance stereochemical communication and result in higher ee.[1] In contrast, polar or protic solvents can stabilize charged or polar intermediates that may be more prone to racemization.[1] It is often beneficial to screen a range of solvents to find the optimal balance between reactivity and enantioselectivity for a specific transformation.
Troubleshooting Guide
This guide addresses common issues encountered during reactions aimed at achieving high enantioselectivity with (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
dot
Caption: A logical workflow for troubleshooting low enantioselectivity.
Problem
Potential Cause
Recommended Solution
Low Enantiomeric Excess (ee)
Impure Catalyst or Reagents: The presence of enantiomeric or chemical impurities can lead to a non-selective background reaction.
Ensure the use of high-purity (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane (verify by chiral HPLC or NMR with a chiral solvating agent). Purify all reagents and solvents prior to use.
Suboptimal Temperature: Higher temperatures can provide enough energy to overcome the activation barrier for racemization pathways.
Lowering the reaction temperature is a common and effective strategy to improve enantioselectivity. A temperature screening study is recommended.
Inappropriate Solvent: The solvent can influence the stability of transition states and intermediates. Polar solvents may stabilize achiral intermediates.[1]
Conduct a solvent screen, prioritizing non-polar, aprotic solvents which often favor higher enantioselectivity.[1]
Prolonged Reaction Time: Leaving the reaction for an extended period after completion can lead to product racemization, especially if the product is labile under the reaction conditions.
Monitor the reaction progress closely (e.g., by TLC, GC, or LC-MS) and quench the reaction promptly upon consumption of the limiting reagent.
Inconsistent ee Between Batches
Variability in Reagent Quality: Inconsistent purity of starting materials, catalyst, or solvents between batches.
Qualify each new batch of reagents and catalyst before use. Maintain a consistent source for critical materials.
Atmospheric Contamination: Sensitivity of the reaction to moisture or oxygen.
Ensure all reactions are carried out under a dry, inert atmosphere (e.g., argon or nitrogen) using appropriate techniques (e.g., Schlenk line or glovebox).
Work-up and Purification Issues: Racemization can occur during acidic or basic work-up procedures or during chromatography on silica gel.
Employ neutral work-up conditions whenever possible. Consider using alternative purification media such as neutral alumina or deactivated silica gel.
Data Presentation: Asymmetric Biginelli Reaction
The Biginelli reaction is a multi-component reaction used to synthesize dihydropyrimidinones (DHPMs). (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives have been employed as organocatalysts in the enantioselective version of this reaction.
Table 1: Enantioselectivity in the Biginelli Reaction Catalyzed by (1S,4S)-2,5-diazabicyclo[2.2.1]heptane Derivatives
Data synthesized from González-Olvera, R., et al. (2008). ARKIVOC.
Experimental Protocols
Protocol 1: General Procedure for Minimizing Racemization in the Asymmetric Biginelli Reaction
This protocol provides a general guideline for setting up an asymmetric Biginelli reaction using (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr as the organocatalyst, with a focus on minimizing racemization.
dot
Caption: A step-by-step workflow for the asymmetric Biginelli reaction.
Anhydrous solvent (e.g., methanol, toluene, or dichloromethane) (2-3 mL)
Oven-dried glassware
Inert atmosphere (Argon or Nitrogen)
Procedure:
Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr catalyst. The flask is then sealed with a septum and purged with an inert gas.
Reagent Addition: Under the inert atmosphere, add the aromatic aldehyde, urea, and the anhydrous solvent via syringe. Stir the mixture for 5-10 minutes to ensure dissolution. Finally, add the β-ketoester.
Reaction Conditions: Stir the reaction mixture at the desired temperature (a lower temperature, e.g., 0 °C or room temperature, is often preferable to maximize enantioselectivity).
Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize the catalyst.
Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography. To avoid potential on-column racemization, consider using neutral alumina or silica gel that has been pre-treated with a small amount of triethylamine in the eluent.
Analysis: Determine the enantiomeric excess of the purified product by chiral High-Performance Liquid Chromatography (HPLC).
Technical Support Center: (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in Asymmetric Catalysis
For Researchers, Scientists, and Drug Development Professionals This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiment...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments involving the chiral catalyst (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
Troubleshooting Guides
Issue 1: Low Enantioselectivity (ee)
Low enantiomeric excess is a common issue in asymmetric catalysis. The following guide provides a systematic approach to troubleshoot this problem.
Troubleshooting Workflow for Low Enantioselectivity
Reference Data & Comparative Studies
Validation
A Comparative Guide to (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and Sparteine as Chiral Ligands in Asymmetric Synthesis
For Researchers, Scientists, and Drug Development Professionals The strategic selection of a chiral ligand is a cornerstone of successful asymmetric synthesis. For decades, (-)-sparteine, a naturally occurring lupin alka...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The strategic selection of a chiral ligand is a cornerstone of successful asymmetric synthesis. For decades, (-)-sparteine, a naturally occurring lupin alkaloid, has been a prominent chiral ligand, particularly in asymmetric deprotonation reactions involving organolithium bases. However, the commercial inaccessibility of its enantiomer, (+)-sparteine, presents a significant limitation, often referred to as the "(+)-sparteine problem." This has spurred the development of synthetic surrogates to access the opposite enantiomers of valuable chiral building blocks.
Among the synthetic alternatives, derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have emerged as promising chiral ligands. Their rigid bicyclic framework makes them attractive structural analogs to sparteine. This guide provides an objective comparison of the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives with that of sparteine in key asymmetric transformations, supported by experimental data.
Performance in Asymmetric Deprotonation of N-Boc-pyrrolidine
The enantioselective deprotonation of N-Boc-pyrrolidine followed by electrophilic quench is a benchmark reaction for evaluating chiral diamine ligands. This transformation provides access to enantioenriched 2-substituted pyrrolidines, which are valuable intermediates in medicinal chemistry.
In a direct comparison, a (+)-sparteine surrogate, structurally related to (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, has demonstrated the ability to provide the opposite enantiomer to that obtained with (-)-sparteine, with comparable enantioselectivity.
Ligand
Product Enantiomer
Enantiomeric Ratio (er)
(-)-Sparteine
(S)
96:4
(+)-Sparteine Surrogate
(R)
95:5
Performance in the Enantioselective Addition of Diethylzinc to Benzaldehyde
The enantioselective addition of organozinc reagents to aldehydes is a fundamental method for the synthesis of chiral secondary alcohols. Derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have been successfully employed as chiral ligands in the addition of diethylzinc to benzaldehyde. While a direct comparison with sparteine in the same study is not available, the data demonstrates the potential of this class of ligands.
Ligand
Enantiomeric Excess (ee)
(1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivative
up to 78%
(-)-Sparteine
Data not available in a directly comparable study
Experimental Protocols
Asymmetric Lithiation-Substitution of N-Boc-pyrrolidine
Materials:
N-Boc-pyrrolidine
(-)-Sparteine or (+)-sparteine surrogate
sec-Butyllithium (s-BuLi) in cyclohexane
Anhydrous diethyl ether (Et₂O)
Electrophile (e.g., trimethylsilyl chloride)
Saturated aqueous ammonium chloride (NH₄Cl)
Standard oven-dried laboratory glassware
Inert atmosphere setup (e.g., Schlenk line)
Procedure:
Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is assembled.
Reagent Addition: Under a positive pressure of nitrogen, anhydrous Et₂O is added to the flask. The flask is then cooled to -78 °C using a dry ice/acetone bath. To the cold solvent, the chiral ligand (1.1 eq.) is added. Subsequently, s-BuLi (1.1 eq.) is added dropwise to the solution. The resulting mixture is stirred for 15 minutes at -78 °C. A solution of N-Boc-pyrrolidine (1.0 eq.) in anhydrous Et₂O is then added dropwise.
Lithiation: The reaction mixture is stirred at -78 °C for 1 hour.
Electrophilic Quench: The electrophile (1.2 eq.) is added in one portion to the reaction mixture.
Workup: After stirring for an additional 30 minutes at -78 °C, the reaction is quenched by the slow addition of saturated aqueous NH₄Cl. The mixture is allowed to warm to room temperature. The aqueous layer is extracted with Et₂O, and the combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The enantiomeric ratio of the product is determined by chiral HPLC analysis.
Enantioselective Addition of Diethylzinc to Benzaldehyde
Materials:
(1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivative
Diethylzinc (Et₂Zn) in hexanes
Benzaldehyde
Anhydrous toluene
Saturated aqueous ammonium chloride (NH₄Cl)
Standard oven-dried laboratory glassware
Inert atmosphere setup
Procedure:
Setup: A flame-dried Schlenk tube equipped with a magnetic stir bar is placed under an argon atmosphere.
Catalyst Formation: The (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivative ligand (0.05 mmol) is dissolved in anhydrous toluene (2 mL). To this solution, diethylzinc (1.0 M in hexanes, 0.5 mL, 0.5 mmol) is added dropwise at 0 °C. The mixture is stirred for 20 minutes at this temperature.
Aldehyde Addition: Benzaldehyde (0.25 mmol) is then added to the reaction mixture.
Reaction: The reaction is stirred at 0 °C for 2 hours.
Workup: The reaction is quenched by the addition of saturated aqueous NH₄Cl. The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by flash chromatography on silica gel to afford the chiral alcohol. The enantiomeric excess is determined by chiral HPLC analysis.
Visualizing the Workflow
Caption: Experimental workflow for the asymmetric deprotonation of N-Boc-pyrrolidine.
Comparative
A Researcher's Guide to Enantiomeric Excess Determination for Reactions Catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Chiral HPLC, GC, and NMR Methods for Determining Enantiomeric Excess in Asymmetric Catalysis. The precise determination of enant...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Chiral HPLC, GC, and NMR Methods for Determining Enantiomeric Excess in Asymmetric Catalysis.
The precise determination of enantiomeric excess (ee) is a critical step in the development of asymmetric catalytic reactions. For reactions employing the chiral catalyst (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, particularly in widely used transformations like the Biginelli reaction to produce dihydropyrimidinones (DHPMs), accurate ee measurement is paramount for catalyst evaluation and process optimization. This guide provides a comparative overview of the primary analytical techniques for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral solvating agents.
Method Comparison at a Glance
The selection of an appropriate analytical technique for determining enantiomeric excess hinges on factors such as the nature of the analyte, required sensitivity, and analytical throughput. Chiral HPLC is a robust and widely applicable method, while Chiral GC offers high resolution for volatile compounds, and NMR provides a rapid analysis without chromatographic separation.
The following table presents representative data for the enantiomeric excess of dihydropyrimidinones produced in a Biginelli reaction catalyzed by a derivative of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane. The ee values were determined by chiral HPLC analysis.[2]
Entry
Aldehyde
Product
Yield (%)
Enantiomeric Ratio (R:S)
ee (%)
1
Benzaldehyde
4a
48
36:64
28
2
4-Methoxybenzaldehyde
4b
62
31:69
37
3
4-Bromobenzaldehyde
4c
32
41:59
18
4
3,4-Dimethoxybenzaldehyde
4d
71
27:73
46
5
3-Hydroxybenzaldehyde
4e
81
29:71
42
Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific reaction products.
Sample Preparation: Dissolve a small amount of the purified reaction product in the mobile phase to a concentration of approximately 1 mg/mL.
Analysis: Inject the sample onto the equilibrated HPLC system.
Data Analysis: The two enantiomers will elute at different retention times. The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula:
ee (%) = |(Area1 - Area2) / (Area1 + Area2)| x 100
Protocol 2: Chiral Gas Chromatography (GC)
This protocol is applicable to volatile derivatives of the reaction products.
Instrumentation:
Gas chromatograph equipped with a flame ionization detector (FID) or mass spectrometer (MS).
Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 200 °C at 5 °C/min.
Detector Temperature: 250 °C.
Procedure:
Sample Preparation: If the analyte is not sufficiently volatile, derivatization (e.g., silylation) may be necessary. Dissolve the derivatized or underivatized sample in a suitable solvent (e.g., hexane).
Analysis: Inject the sample into the GC.
Data Analysis: Calculate the enantiomeric excess from the integrated peak areas of the two enantiomer peaks.
Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating Agents
This method allows for a rapid determination of enantiomeric excess without chromatographic separation.
Instrumentation:
High-resolution NMR spectrometer (e.g., 400 MHz or higher).
Procedure:
Sample Preparation: In an NMR tube, dissolve approximately 5-10 mg of the analyte in a deuterated solvent (e.g., CDCl₃).
Initial Spectrum: Acquire a standard ¹H NMR spectrum of the analyte.
Addition of CSA: Add a molar equivalent of a suitable chiral solvating agent (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol) to the NMR tube.
Final Spectrum: Acquire another ¹H NMR spectrum. The signals of the two enantiomers should be resolved for at least one proton.
Data Analysis: Integrate the separated signals corresponding to each enantiomer. The enantiomeric excess is calculated from the ratio of the integrals.
Visualizing the Workflow: Enantiomeric Excess Determination by Chiral HPLC
The following diagram illustrates the logical workflow for determining the enantiomeric excess of a reaction product using chiral HPLC.
A Comparative Analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and Other Chiral Diamines in Asymmetric Synthesis
A detailed guide for researchers, scientists, and drug development professionals on the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in comparison to other widely used chiral diamines in asymmetric synt...
Author: BenchChem Technical Support Team. Date: December 2025
A detailed guide for researchers, scientists, and drug development professionals on the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in comparison to other widely used chiral diamines in asymmetric synthesis, supported by experimental data and detailed protocols.
In the realm of asymmetric synthesis, the choice of a chiral catalyst is paramount to achieving high enantioselectivity and yield. Chiral diamines have established themselves as a versatile and effective class of organocatalysts and ligands for a wide array of stereoselective transformations. This guide provides a comparative study of the rigid bicyclic diamine, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, against other commonly employed chiral diamines, namely (1R,2R)-(-)-1,2-Diaminocyclohexane, (1S,2S)-(+)-1,2-Diaminocyclohexane, and trans-1,2-bis(aminomethyl)cyclohexane. The comparison will focus on their application in the asymmetric Biginelli reaction, a multicomponent reaction of significant importance in the synthesis of medicinally relevant dihydropyrimidinones.
Performance in the Asymmetric Biginelli Reaction
The Biginelli reaction, a one-pot condensation of an aldehyde, a β-ketoester, and urea or thiourea, provides a straightforward route to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with diverse pharmacological activities. The development of asymmetric variants of this reaction is of considerable interest for the synthesis of enantiomerically pure drug candidates.
Data Presentation
The following table summarizes the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and a derivative of (1R,2R)-1,2-Diaminocyclohexane in the asymmetric Biginelli reaction with various aromatic aldehydes.
A general experimental procedure for the asymmetric Biginelli reaction catalyzed by a chiral diamine is provided below. This protocol is adapted from the work of Juaristi and coworkers.[1]
General Procedure for the Asymmetric Biginelli Reaction:
A solution of the aromatic aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), urea (1.5 mmol), and the chiral diamine catalyst (e.g., (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr, 0.1 mmol, 10 mol%) in a suitable solvent (e.g., methanol, 3 mL) is stirred at room temperature for a specified period (e.g., 5 days). The progress of the reaction is monitored by thin-layer chromatography. Upon completion, the solvent is evaporated under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the corresponding 3,4-dihydropyrimidin-2(1H)-one. The enantiomeric excess is determined by chiral HPLC analysis.
Mandatory Visualization
To illustrate the logical flow of selecting a chiral diamine for asymmetric synthesis and a typical experimental workflow, the following diagrams have been generated using the DOT language.
Caption: Experimental workflow for asymmetric synthesis.
Caption: Logical comparison of chiral diamines.
Discussion
The presented data indicates that derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane can effectively catalyze the asymmetric Biginelli reaction, albeit with moderate enantioselectivity for the studied examples.[1] The rigid bicyclic structure of this diamine provides a well-defined chiral environment, which is crucial for inducing stereoselectivity.
In contrast, computational studies suggest that primary amine catalysts derived from a (1R,2R)-cyclohexane-1,2-diamine scaffold have the potential to achieve outstanding levels of enantioselectivity in the same reaction.[2] This highlights the significant influence of the catalyst's backbone and the nature of the amine functionality on the stereochemical outcome.
While a direct experimental comparison is lacking, the available data suggests that for the asymmetric Biginelli reaction, catalysts based on the 1,2-diaminocyclohexane framework may offer superior enantiocontrol compared to the studied (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane derivative. However, the performance of any chiral catalyst is highly dependent on the specific substrates, reaction conditions, and the presence of co-catalysts or additives. Therefore, empirical screening of various chiral diamines remains a critical step in the optimization of an asymmetric transformation.
Conclusion
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane represents a valuable chiral diamine for applications in asymmetric synthesis. Its rigid structure offers a unique stereochemical environment that can be exploited for various transformations. While the enantioselectivities observed in the asymmetric Biginelli reaction with this specific catalyst were moderate, further derivatization and optimization of reaction conditions could lead to improved performance. For researchers seeking to achieve very high levels of enantioselectivity in the Biginelli reaction, chiral diamines based on the 1,2-diaminocyclohexane scaffold appear to be a more promising starting point, as suggested by computational studies. This guide provides a foundation for the rational selection of chiral diamines, and it is recommended that researchers consult the primary literature for specific applications and detailed experimental procedures.
X-ray Crystallographic Analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Derivatives: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the X-ray crystallographic analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane derivatives with al...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the X-ray crystallographic analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane derivatives with alternative analytical techniques. The rigid bicyclic structure of these compounds makes them valuable scaffolds in medicinal chemistry, and understanding their precise three-dimensional conformation is crucial for structure-activity relationship (SAR) studies and drug design.
Performance Comparison: X-ray Crystallography vs. NMR Spectroscopy
The determination of the conformational properties of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane derivatives is primarily achieved through X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy. While both techniques provide valuable insights into the molecular structure, they offer different and complementary information.
X-ray crystallography provides a static, high-resolution snapshot of the molecule in the solid state. It is the gold standard for unambiguously determining the absolute configuration of chiral centers, as well as precise bond lengths, bond angles, and torsion angles.[1][2] For instance, the absolute configuration of C-substituted derivatives of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane has been unequivocally established using X-ray crystallographic analysis.[1][2]
NMR spectroscopy, on the other hand, provides information about the molecule's structure and dynamics in solution. This is particularly relevant for understanding the behavior of these molecules in a biological environment. While NMR can provide data on the connectivity and relative orientation of atoms, determining the precise conformation of a rigid bicyclic system like the diazabicyclo[2.2.1]heptane core can be more challenging compared to the definitive solid-state structure from X-ray diffraction.
The following table summarizes the key crystallographic parameters for the parent (1S,4S)-2,5-diazoniabicyclo[2.2.1]heptane dibromide, offering a baseline for comparison with substituted derivatives.
Note: Specific crystallographic data for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its other derivatives are dispersed in proprietary databases and literature. The data for the parent dicationic species is provided as a reference.
Experimental Protocols
Single-Crystal X-ray Diffraction of a (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Derivative
A detailed experimental protocol for the single-crystal X-ray diffraction of a small organic molecule like a (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane derivative typically involves the following steps:
Crystal Growth: High-quality single crystals are grown by slow evaporation of a suitable solvent, vapor diffusion, or cooling of a saturated solution.
Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected and mounted on a goniometer head.
Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam.[5] The diffraction data are collected as a series of frames as the crystal is rotated.[5]
Data Processing: The collected diffraction intensities are integrated, corrected for various experimental factors (e.g., absorption, Lorentz factor, polarization), and merged to produce a unique set of reflections.
Structure Solution: The initial positions of the atoms in the crystal lattice are determined using direct methods or Patterson methods.
Structure Refinement: The atomic positions and thermal parameters are refined against the experimental data to obtain the final, accurate molecular structure.[5]
Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for single-crystal X-ray crystallographic analysis.
Experimental workflow for X-ray crystallography.
Logical Relationship: Choosing the Right Analytical Technique
The choice between X-ray crystallography and NMR spectroscopy for the analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane derivatives depends on the specific research question.
Decision tree for selecting an analytical technique.
A Comparative Guide to the Catalytic Activity of Novel (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Analogs
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the catalytic activity of novel (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane analogs against establishe...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the catalytic activity of novel (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane analogs against established alternative catalysts in key asymmetric organic reactions. The data presented is compiled from recent studies and aims to offer an objective performance overview supported by experimental evidence.
Catalytic Performance in Asymmetric Reactions
The novel chiral diamine catalysts based on the rigid (1S,4S)-2,5-diazabicyclo[2.2.1]heptane scaffold have demonstrated significant potential in asymmetric synthesis. Their performance has been evaluated in several benchmark reactions, with results indicating promising enantioselectivity and catalytic efficiency.
Asymmetric Addition of Diethylzinc to Benzaldehyde
The enantioselective addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction in organic synthesis. Novel C-substituted derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have been successfully employed as catalysts in the addition of diethylzinc to benzaldehyde, yielding chiral secondary alcohols.
Catalyst/Ligand
Yield (%)
Enantiomeric Excess (ee, %)
Configuration
Novel Analog 1
-
up to 78
-
Alternative: (-)-DAIB
97
98
(R)
Alternative: (1R,2S)-N-methylephedrine
95
90
(R)
Table 1: Comparison of catalysts in the asymmetric addition of diethylzinc to benzaldehyde.
As shown in Table 1, the novel analogs exhibit good enantioselectivity. While established catalysts like (-)-DAIB ((-)-3-exo-(dimethylamino)isoborneol) and N-methylephedrine currently show higher enantiomeric excess, the results for the diazabicyclo[2.2.1]heptane derivatives are significant for a new class of catalysts and offer potential for further optimization.
Asymmetric Biginelli Reaction
The Biginelli reaction is a multicomponent reaction used for the synthesis of dihydropyrimidinones (DHPMs), which are valuable scaffolds in medicinal chemistry. (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives have been explored as organocatalysts for this reaction.
Table 2: Performance of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives in the asymmetric Biginelli reaction. [1]
The data in Table 2 indicates that N-substitution on the diazabicyclo[2.2.1]heptane core influences both the yield and the enantioselectivity of the Biginelli reaction. The introduction of a chiral phenylethyl group significantly improves the catalyst's performance. However, when compared to highly efficient, state-of-the-art catalysts like chiral thioureas and Brønsted acids, the enantioselectivity of the current generation of these novel diamines is moderate.
Experimental Protocols
Detailed methodologies for the synthesis of the catalyst precursors and their application in catalytic reactions are crucial for reproducibility and further development.
Synthesis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
The synthesis of the parent scaffold typically starts from the readily available chiral pool starting material, trans-4-hydroxy-L-proline. The synthesis involves a multi-step sequence.[2][3] A key step is the directed metalation of a Boc-protected (1S,4S)-2,5-diazabicyclo[2.2.1]heptane, which allows for the introduction of various substituents at the C-3 position.[2][3]
General Procedure for the Synthesis of C-Substituted (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Analogs: [2][3]
Protection: The secondary amine of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane is protected with a Boc group.
Lithiation: The Boc-protected compound is treated with a strong base, such as sec-butyllithium in the presence of TMEDA, at low temperatures (-78 °C) to achieve deprotonation at the C-3 position.
Electrophilic Quench: The resulting lithiated species is reacted with a suitable electrophile to introduce the desired substituent at the C-3 position.
Deprotection: The Boc protecting group is removed under acidic conditions to yield the final C-substituted analog.
Asymmetric Addition of Diethylzinc to Benzaldehyde
General Catalytic Procedure:
To a solution of the chiral (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane analog (catalyst) in an anhydrous solvent (e.g., toluene) under an inert atmosphere, diethylzinc is added at a specified temperature (e.g., 0 °C).
The mixture is stirred for a designated period to allow for the formation of the active catalyst complex.
Benzaldehyde is then added dropwise to the reaction mixture.
The reaction is stirred until completion, as monitored by techniques such as TLC or GC.
The reaction is quenched with a saturated aqueous solution of ammonium chloride.
The product is extracted with an organic solvent, and the combined organic layers are dried and concentrated.
The crude product is purified by column chromatography to afford the chiral 1-phenyl-1-propanol.
The enantiomeric excess is determined by chiral HPLC analysis.
Visualizing the Synthetic and Catalytic Pathways
Diagrams generated using Graphviz provide a clear visual representation of the experimental workflows and logical relationships.
Caption: Synthetic workflow for novel catalyst analogs.
Caption: Proposed catalytic cycle for the diethylzinc addition.
A Comparative Analysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane-Metal Complexes in Asymmetric Catalysis
A critical evaluation of the stereoselectivity of metal complexes incorporating the rigid chiral diamine, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, reveals both promise and limitations in asymmetric synthesis. Thi...
Author: BenchChem Technical Support Team. Date: December 2025
A critical evaluation of the stereoselectivity of metal complexes incorporating the rigid chiral diamine, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, reveals both promise and limitations in asymmetric synthesis. This guide provides a comparative overview of its performance against established chiral ligands in key organic transformations, supported by experimental data and detailed protocols to aid researchers in ligand selection and catalyst design.
The quest for highly efficient and selective chiral catalysts is a cornerstone of modern drug development and fine chemical synthesis. Among the diverse array of chiral ligands, diamines have proven to be particularly effective in a wide range of metal-catalyzed asymmetric reactions. This guide focuses on the stereoselectivity of metal complexes featuring the bicyclic diamine (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane. Its rigid structure, conferred by the bicyclo[2.2.1]heptane backbone, is anticipated to provide a well-defined chiral environment, potentially leading to high levels of stereocontrol.
This guide assesses the performance of this ligand in three key asymmetric reactions: the addition of diethylzinc to benzaldehyde, the Biginelli reaction, and the reduction of propiophenone. Where available, its performance is compared with that of widely-used C2-symmetric 1,2-diamines, such as 1,2-diphenylethylenediamine (DPEN) and 1,2-diaminocyclohexane (DACH), to provide a clear context for its efficacy.
Performance in Asymmetric Reactions: A Comparative Summary
The stereoselectivity of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives has been evaluated in several benchmark asymmetric reactions. The following tables summarize the key performance data.
Asymmetric Addition of Diethylzinc to Benzaldehyde
The enantioselective addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction. The performance of a C-substituted derivative of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane in the addition of diethylzinc to benzaldehyde is presented below.
Note: Specific yield data was not provided in the available literature.
Asymmetric Biginelli Reaction
The Biginelli reaction is a multicomponent reaction used for the synthesis of dihydropyrimidinones, which are valuable scaffolds in medicinal chemistry. The performance of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivatives as organocatalysts in this reaction is summarized below.
The enantioselective reduction of prochiral ketones is a critical transformation for the synthesis of chiral secondary alcohols. A C-substituted derivative of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane was tested as a chiral auxiliary in the reduction of propiophenone.
Detailed experimental procedures are crucial for the reproducibility and further development of catalytic systems. The following are protocols for the key reactions discussed.
General Procedure for the Asymmetric Addition of Diethylzinc to Benzaldehyde
A solution of the (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivative (as the chiral ligand) in an anhydrous solvent (e.g., toluene) is prepared under an inert atmosphere. To this solution, diethylzinc is added, and the mixture is stirred for a specified time to allow for the formation of the chiral catalyst. Benzaldehyde is then added, and the reaction is monitored until completion. The reaction is quenched, and the product is isolated and purified using standard techniques. The enantiomeric excess is determined by chiral HPLC analysis.[1]
General Procedure for the Asymmetric Biginelli Reaction
A mixture of the aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (1.5 mmol), and the (1S,4S)-2,5-diazabicyclo[2.2.1]heptane derivative catalyst (10 mol%) in a suitable solvent (e.g., methanol) is stirred at room temperature.[2] The reaction progress is monitored by thin-layer chromatography. Upon completion, the solvent is removed, and the residue is purified by chromatography to afford the dihydropyrimidinone product. The enantiomeric excess is determined by chiral HPLC analysis.[2]
General Procedure for the Asymmetric Reduction of Propiophenone
A chiral borolidine species is formed in situ by reacting the C-substituted (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane derivative with a borane source. Propiophenone is then added to the reaction mixture. The reduction is allowed to proceed until completion, after which the reaction is quenched and worked up. The resulting 1-phenyl-1-propanol is purified, and the enantiomeric excess is determined by chiral HPLC.[3]
Visualizing Reaction Pathways and Workflows
To better understand the processes involved, the following diagrams illustrate the generalized workflows for catalyst formation and application in asymmetric synthesis.
Caption: Generalized workflow for asymmetric catalysis.
Conclusion
The (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane scaffold provides a rigid chiral backbone that has been explored in several important asymmetric transformations. The experimental data gathered to date indicates that its metal complexes can induce moderate to good stereoselectivity, with enantiomeric excesses reaching up to 78% in the diethylzinc addition to benzaldehyde. However, in other reactions, such as the Biginelli reaction and the reduction of propiophenone, the observed enantioselectivities are more modest.
A significant gap in the current literature is the lack of direct comparative studies of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane-metal complexes against benchmark chiral ligands like DPEN and DACH under identical reaction conditions. Such studies are crucial for a definitive assessment of its potential and for guiding its future applications in asymmetric catalysis. Further derivatization of the diazabicyclo[2.2.1]heptane core may also lead to improved stereocontrol. The detailed experimental protocols provided herein serve as a valuable resource for researchers aiming to explore the catalytic potential of this intriguing chiral ligand.
Benchmarking the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane against other organocatalysts
A Comprehensive Performance Benchmark of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in Asymmetric Organocatalysis This guide provides a detailed comparison of the organocatalyst (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2...
Author: BenchChem Technical Support Team. Date: December 2025
A Comprehensive Performance Benchmark of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in Asymmetric Organocatalysis
This guide provides a detailed comparison of the organocatalyst (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane against other chiral bicyclic diamines in key asymmetric reactions. The performance is evaluated based on experimental data for yield and enantioselectivity, offering valuable insights for researchers and professionals in drug development and chemical synthesis.
Performance in the Asymmetric Biginelli Reaction
The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), which are valuable scaffolds in medicinal chemistry. The performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane (Catalyst 2) was benchmarked against its parent compound, (1S,4S)-2,5-diazabicyclo[2.2.1]heptane (Catalyst 1), and a more sterically hindered derivative, (1S,4S)-2-[(R)-1-phenylethyl]-2,5-diazabicyclo[2.2.1]heptane (Catalyst 3).
Table 1: Comparison of Organocatalyst Performance in the Asymmetric Biginelli Reaction [1][2]
Entry
Catalyst
Aldehyde (R²)
Product
Yield (%)
Enantiomeric Excess (ee, %)
1
1
H
4o
69
26 (S)
2
1
OCH₃
4c
61
36 (S)
3
1
Br
4k
34
18 (S)
4
2
H
4o
48
28 (S)
5
2
OCH₃
4c
62
37 (S)
6
2
Br
4k
32
18 (S)
7
3
H
4o
56
32 (S)
8
3
H
4o
88
34 (S)
9
3
OCH₃
4c
94
46 (S)
10
3
Br
4k
75
28 (S)
Reaction conditions: Aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (1.5 mmol), catalyst (10 mol%), MeOH, rt, 5 days.
For entry 8, the solvent was an isopropanol-methanol 6:1 mixture.
The data indicates that while (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane (Catalyst 2) provides comparable enantioselectivity to its parent compound (Catalyst 1), the yields are slightly lower in some cases. The more substituted catalyst (Catalyst 3) generally afforded higher yields and enantioselectivities under similar conditions.
Performance in the Asymmetric Addition of Diethylzinc to Benzaldehyde
The enantioselective addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction in organic synthesis. While direct benchmarking data for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane was not available in the searched literature, derivatives of the parent (1S,4S)-2,5-diazabicyclo[2.2.1]heptane scaffold have been successfully employed as catalysts in the asymmetric addition of diethylzinc to benzaldehyde, achieving high enantioselectivities.
New C-substituted derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have been synthesized and used as catalysts in the addition of diethylzinc to benzaldehyde, resulting in enantioselectivities of up to 78% ee.[3] This suggests that the rigid bicyclic backbone is effective in inducing chirality in this transformation. Further studies are required to directly compare the performance of the N-methylated derivative with other catalysts in this specific reaction.
Experimental Protocols
General Procedure for the Asymmetric Biginelli Reaction[1][2]
A solution of the aromatic aldehyde (1.0 mmol), ethyl acetoacetate (1.0 mmol), urea (1.5 mmol), and the respective organocatalyst (0.1 mmol, 10 mol%) in methanol (3 mL) was stirred at room temperature for 5 days. The progress of the reaction was monitored by Thin Layer Chromatography (TLC). After completion, the solvent was evaporated under reduced pressure, and the residue was purified by column chromatography on silica gel to afford the desired 3,4-dihydropyrimidin-2(1H)-one. The enantiomeric excess was determined by chiral High-Performance Liquid Chromatography (HPLC).
General Procedure for the Asymmetric Addition of Diethylzinc to Benzaldehyde
To a solution of the chiral diamine ligand in an anhydrous solvent (e.g., toluene or hexane) under an inert atmosphere, a solution of diethylzinc is added dropwise at a low temperature (e.g., 0 °C or -78 °C). The mixture is stirred for a period to allow for the formation of the catalyst complex. Benzaldehyde is then added, and the reaction is stirred until completion. The reaction is quenched with a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with an organic solvent. The combined organic layers are dried over a drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and concentrated under reduced pressure. The residue is purified by column chromatography to yield the chiral secondary alcohol. The enantiomeric excess is determined by chiral HPLC or Gas Chromatography (GC).
Visualizations
Experimental Workflow for the Asymmetric Biginelli Reaction
Caption: Workflow for the organocatalyzed asymmetric Biginelli reaction.
Proposed Catalytic Cycle for the Biginelli Reaction
Caption: Proposed catalytic cycle for the asymmetric Biginelli reaction.
A Comparative Guide to the Catalytic Performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
For Researchers, Scientists, and Drug Development Professionals Asymmetric Biginelli Reaction The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of dihydropyrimidinones (DHPMs), which are valua...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Asymmetric Biginelli Reaction
The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of dihydropyrimidinones (DHPMs), which are valuable scaffolds in medicinal chemistry. The use of chiral catalysts, such as (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, can afford enantioenriched DHPMs.
Performance Comparison of Catalysts in the Asymmetric Biginelli Reaction
The following table summarizes the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide and other chiral catalysts in the asymmetric Biginelli reaction between an aldehyde, a β-ketoester, and urea or thiourea.
Note: The data presented here is for comparative purposes. Direct comparison of reaction times can be misleading due to different optimization levels in the respective studies.
Experimental Protocol: Asymmetric Biginelli Reaction Catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr[1]
To a solution of the aromatic aldehyde (1.0 mmol) and ethyl acetoacetate (1.0 mmol) in methanol (3 mL) is added urea (1.5 mmol).
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane·2HBr (10 mol%) is then added to the mixture.
The reaction mixture is stirred at room temperature for the time indicated in the table.
The progress of the reaction is monitored by thin-layer chromatography.
Upon completion, the solvent is evaporated under reduced pressure.
The residue is purified by column chromatography on silica gel to afford the desired dihydropyrimidinone.
The enantiomeric excess is determined by chiral HPLC analysis.
Proposed Catalytic Cycle for the Biginelli Reaction
The following diagram illustrates a plausible mechanism for the Biginelli reaction catalyzed by a chiral Brønsted acid, which is analogous to the behavior of the dihydrobromide salt of the chiral diamine. The catalyst activates the aldehyde and facilitates the key C-N and C-C bond-forming steps.
Caption: Proposed catalytic cycle for the Brønsted acid-catalyzed Biginelli reaction.
Asymmetric Addition of Diethylzinc to Aldehydes
The enantioselective addition of organozinc reagents to aldehydes is a fundamental method for the synthesis of chiral secondary alcohols. Chiral ligands, such as (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, are crucial for achieving high stereocontrol in these reactions.
Performance Comparison of Catalysts in the Diethylzinc Addition to Benzaldehyde
This table compares the effectiveness of derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane and other chiral ligands in the asymmetric addition of diethylzinc to benzaldehyde.
Note: The specific derivative of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane used in the first entry is (1S,4S)-(5-Methyl-2,5-diazabicyclo[2.2.1]hept-1-yl)diphenylmethanol. Performance can vary significantly with different derivatives.
Experimental Protocol: Asymmetric Addition of Diethylzinc to Benzaldehyde[8]
To a solution of the chiral ligand (0.1 mmol) in dry toluene (5 mL) under an argon atmosphere at 0 °C is added diethylzinc (1.0 M in hexanes, 3.0 mmol).
The mixture is stirred at 0 °C for 30 minutes.
Benzaldehyde (1.0 mmol) is then added to the reaction mixture.
The resulting solution is stirred for 2 hours at 0 °C and then allowed to warm to room temperature and stirred overnight.
The reaction is quenched by the addition of a 5% aqueous HCl solution.
The layers are separated, and the aqueous phase is extracted with diethyl ether.
The combined organic layers are washed with brine, dried over MgSO₄, and concentrated in vacuo.
The residue is purified by column chromatography to yield the chiral alcohol.
The enantiomeric excess is determined by chiral HPLC or GC analysis.
Proposed Catalytic Cycle for Diethylzinc Addition
The following workflow illustrates the generally accepted mechanism for the chiral ligand-mediated addition of diethylzinc to an aldehyde. The chiral ligand coordinates to the zinc atom, forming a chiral complex that delivers the ethyl group to one face of the aldehyde with high selectivity.
Caption: General mechanism for the chiral ligand-catalyzed addition of diethylzinc to an aldehyde.
Conclusion
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives have demonstrated their utility as chiral catalysts in important asymmetric transformations. In the Biginelli reaction, while showing catalytic activity, the enantioselectivities achieved are moderate compared to other catalyst systems like chiral phosphoric acids. For the asymmetric addition of diethylzinc to aldehydes, derivatives of this diamine scaffold can provide good enantioselectivity, although other classes of chiral ligands may offer superior performance.
The selection of an optimal catalyst is highly dependent on the specific substrates and reaction conditions. This guide serves as a starting point for researchers, highlighting the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in the context of other established chiral catalysts and providing foundational experimental protocols for further investigation and optimization. Future work focusing on detailed kinetic analysis of these reactions would provide a more profound understanding of the catalytic efficiency and mechanism of this and related chiral diamine catalysts.
A Comparative Guide to the Stereoselective Catalysis of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and Related Organocatalysts: Insights from DFT Studies
For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the catalytic performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in key organic reactions, juxtap...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the catalytic performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in key organic reactions, juxtaposed with insights from Density Functional Theory (DFT) studies on the transition states of similar reactions catalyzed by alternative organocatalysts. This document aims to bridge the gap between experimental observations and computational understanding of stereoselective catalysis.
Biginelli Reaction: A Comparison of Chiral Diamine and Phosphoric Acid Catalysis
The Biginelli reaction, a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea or thiourea, is a powerful tool for the synthesis of dihydropyrimidinones (DHPMs), a class of compounds with significant pharmacological activities. (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane has been demonstrated to catalyze this reaction, affording DHPMs with moderate enantioselectivity. To understand the stereodetermining steps, we turn to DFT studies on similar organocatalyzed Biginelli reactions.
A computational study on the Biginelli reaction catalyzed by a chiral primary amine with a cyclohexane-1,2-diamine backbone reveals that the reaction likely proceeds via an "iminium route".[1] In this pathway, the condensation of the aldehyde and urea forms an iminium intermediate, which then reacts with the enol of the β-ketoester. The stereoselectivity is determined in the subsequent C-C bond-forming step and the final cyclization. DFT calculations have shown that the orientation of the catalyst and the hydrogen bonding interactions in the transition state are crucial for facial selectivity.[1][2]
In contrast, chiral phosphoric acids have also been employed as effective catalysts for the enantioselective Biginelli reaction.[1] DFT and ONIOM (Our own N-layered Integrated molecular Orbital and molecular Mechanics) calculations on these systems suggest a bifunctional activation mechanism. The phosphoric acid catalyst simultaneously activates the imine and the enol through hydrogen bonding in the transition state of the stereogenic center-forming step.[1] The steric bulk of the substituents on the phosphoric acid catalyst has been shown to be a key factor in controlling the stereochemical outcome.[1]
Table 1: Comparison of Catalysts in the Asymmetric Biginelli Reaction
Catalyst
Reaction Type
Key Mechanistic Insights from DFT
Reported Enantiomeric Excess (ee)
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
Biginelli Reaction
No direct DFT study available. Plausibly follows an iminium pathway similar to other diamine catalysts.
Iminium pathway; stereoselectivity determined by catalyst orientation and H-bonding in the C-C bond-forming and cyclization transition states.[1][2]
Up to >99%
Chiral Phosphoric Acid
Biginelli Reaction
Bifunctional activation of imine and enol via hydrogen bonding in the transition state; steric hindrance of catalyst substituents controls stereochemistry.[1]
Up to 97%
Experimental Protocol: Biginelli Reaction Catalyzed by (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Hydrobromide
A mixture of the aldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (1.5 mmol), and (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane hydrobromide (10 mol%) in ethanol (5 mL) is stirred at reflux for the time required to complete the reaction (monitored by TLC). After cooling to room temperature, the solvent is evaporated under reduced pressure. The residue is then purified by column chromatography on silica gel to afford the corresponding dihydropyrimidinone. The enantiomeric excess is determined by chiral HPLC analysis.
Caption: Proposed iminium pathway for the Biginelli reaction.
Asymmetric Addition of Diethylzinc to Aldehydes
The enantioselective addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction to produce chiral secondary alcohols. Derivatives of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane have been successfully employed as chiral ligands in the addition of diethylzinc to benzaldehyde, yielding the corresponding alcohol with high enantioselectivity.
DFT studies on the addition of diethylzinc to benzaldehyde catalyzed by pinane-based 1,3-diamines provide a model for understanding the role of the chiral ligand.[3] These calculations suggest that the active catalytic species is a zinc-diamine complex. The stereochemical outcome is dictated by the geometry of the transition state, where the aldehyde coordinates to the zinc center. The chiral ligand creates a sterically defined environment, forcing the diethylzinc to add to one of the enantiotopic faces of the aldehyde. The relative energies of the competing transition states, leading to the (R) and (S) products, determine the enantioselectivity of the reaction.
Table 2: Comparison of Catalysts in the Asymmetric Addition of Diethylzinc to Benzaldehyde
No direct DFT study available. Assumed to form a chiral zinc-diamine complex that directs the facial selectivity of the addition.
Up to 95%
Pinane-based 1,3-diamines
Diethylzinc addition to Benzaldehyde
Formation of a chiral zinc-diamine complex; stereoselectivity determined by the sterically controlled approach of the aldehyde to the zinc center in the transition state.[3]
Up to 83%
Experimental Protocol: Asymmetric Addition of Diethylzinc to Benzaldehyde
To a solution of the chiral (1S,4S)-2-aryl-5-methyl-2,5-diazabicyclo[2.2.1]heptane ligand (5 mol%) in toluene (2 mL) is added diethylzinc (1.1 M in toluene, 2.2 mmol) at 0 °C under an inert atmosphere. The mixture is stirred for 30 minutes, and then benzaldehyde (1 mmol) is added dropwise. The reaction is stirred at 0 °C until completion (monitored by TLC). The reaction is then quenched with a saturated aqueous solution of NH4Cl. The aqueous layer is extracted with diethyl ether, and the combined organic layers are dried over anhydrous MgSO4 and concentrated. The residue is purified by column chromatography on silica gel to give the chiral alcohol. The enantiomeric excess is determined by chiral GC or HPLC analysis.
Caption: Competing transition states in the asymmetric addition of diethylzinc.
Conclusion
This guide highlights the catalytic utility of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives in important asymmetric transformations. While direct computational studies on this specific catalyst are lacking, a comparative analysis with DFT investigations of related systems provides a strong foundation for understanding the principles of stereocontrol. The insights gained from the transition state analysis of similar catalysts underscore the importance of non-covalent interactions, steric hindrance, and bifunctional activation in achieving high enantioselectivity. For researchers in drug development and organic synthesis, this comparative approach can guide the rational design of more efficient and selective catalysts based on the rigid and chiral 2,5-diazabicyclo[2.2.1]heptane scaffold. Further DFT studies on this specific catalytic system are warranted to fully elucidate its mechanistic intricacies and to unlock its full potential in asymmetric synthesis.
Analysis of diastereoselectivity in asymmetric reactions with (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
A comparative guide for researchers, scientists, and drug development professionals on the application of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as a chiral auxiliary in asymmetric synthesis. This guide provides...
Author: BenchChem Technical Support Team. Date: December 2025
A comparative guide for researchers, scientists, and drug development professionals on the application of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as a chiral auxiliary in asymmetric synthesis. This guide provides an objective analysis of its performance based on available experimental data and compares it with established alternatives.
The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery and development. Chiral auxiliaries are a powerful tool in this endeavor, temporarily inducing stereoselectivity in chemical transformations. This guide focuses on the performance of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives as chiral auxiliaries, with a particular focus on the asymmetric reduction of ketones.
Asymmetric Reduction of Propiophenone: A Case Study
The most documented application of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane derivatives as chiral auxiliaries is in the asymmetric reduction of propiophenone. Research into C-substituted derivatives of this bicyclic diamine has shown its potential to induce enantioselectivity, albeit with modest success in the reported examples.
In a key study, three derivatives of (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane were tested as chiral ligands in the borolidine-induced reduction of propiophenone. The results, summarized in the table below, indicate that the substitution pattern on the auxiliary plays a critical role in the degree of asymmetric induction.
Table 1: Enantioselective Reduction of Propiophenone using (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Derivatives [1]
While one derivative provided a modest 27% enantiomeric excess of the (S)-enantiomer, the other two derivatives failed to induce any significant enantioselectivity, resulting in racemic mixtures.[1] This suggests that while the rigid bicyclic structure holds promise, further optimization of the substituent at the C1 position is necessary to achieve higher levels of stereocontrol.
Comparative Performance with Other Chiral Auxiliaries in Ketone Reductions
To contextualize the performance of the (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane-based auxiliaries, it is useful to compare their efficacy with established chiral auxiliaries used in the asymmetric reduction of ketones. Chiral amino alcohols, which are precursors to oxazaborolidine catalysts (CBS reagents), are widely used for this purpose and often achieve high levels of enantioselectivity.
Table 2: Performance of Selected Chiral Auxiliaries in the Asymmetric Reduction of Acetophenone (a closely related substrate)
Chiral Auxiliary/Catalyst System
Ketone
Reducing Agent
Enantiomeric Excess (ee %)
Reference
(1S,2R)-(-)-cis-1-Amino-2-indanol / TBABH₄
Acetophenone
Tetrabutylammonium borohydride
91
(S)-α,α-Diphenyl-2-pyrrolidinemethanol / BH₃-THF
Various aryl methyl ketones
Borane-tetrahydrofuran complex
91-98
It is evident from this comparison that well-established chiral auxiliaries and their derived catalysts can achieve significantly higher enantioselectivities in the reduction of aromatic ketones compared to the currently reported results for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane derivatives.
Performance in Other Asymmetric Reactions: A Data Gap
A comprehensive literature search for the application of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane as a chiral auxiliary in other key asymmetric transformations, such as diastereoselective alkylations, aldol reactions, and Michael additions , did not yield quantitative, comparative data. This represents a significant gap in the understanding of the broader utility of this chiral auxiliary. For researchers considering this scaffold, this lack of data indicates an area ripe for investigation, but also a potential risk given the unproven nature of its effectiveness in these fundamental reactions.
Experimental Protocols
General Procedure for the Asymmetric Reduction of Propiophenone[1]
A chiral borolidine species is formed in situ prior to the addition of the ketone. The specific (1S,4S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane derivative is used as the chiral ligand in this process. The enantiomeric excess of the resulting 1-phenyl-1-propanol is determined by chiral High-Performance Liquid Chromatography (HPLC).
Visualizing the Asymmetric Synthesis Workflow
The following diagram illustrates the general workflow of employing a chiral auxiliary in an asymmetric reaction and the critical evaluation points for diastereoselectivity.
Caption: Workflow of an asymmetric reaction using a chiral auxiliary.
Logical Comparison of Diastereoselectivity
The effectiveness of a chiral auxiliary is determined by its ability to create a significant energy difference between the transition states leading to different diastereomers.
Caption: Energy pathways in a diastereoselective reaction.
Conclusion
Based on the currently available literature, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives have demonstrated limited success as chiral auxiliaries in the asymmetric reduction of propiophenone, yielding modest enantioselectivities. In comparison to well-established chiral auxiliaries for ketone reductions, its performance is notably lower. A significant lack of data for its application in other fundamental asymmetric reactions such as alkylations, aldol reactions, and Michael additions prevents a broader assessment of its utility. While the rigid, chiral scaffold of this diazabicyclo[2.2.1]heptane is of interest, further research and derivatization are required to unlock its potential as a broadly applicable and highly effective chiral auxiliary in asymmetric synthesis. For researchers in drug development, the current evidence suggests that more established chiral auxiliaries are likely to provide more reliable and superior results for achieving high stereoselectivity.
Proper Disposal of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane: A Guide for Laboratory Professionals
For Immediate Release – This document provides essential safety and logistical information for the proper disposal of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its salts, ensuring the safety of laboratory perso...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release – This document provides essential safety and logistical information for the proper disposal of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its salts, ensuring the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals are advised to adhere to the following procedures to mitigate risks associated with the handling and disposal of this chemical.
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, a heterocyclic amine, requires careful management as a chemical waste product. The recommended disposal method for this compound and its salts is incineration by a licensed professional waste disposal service.
Key Safety and Handling Information
Prior to disposal, it is crucial to handle the compound in accordance with its Safety Data Sheet (SDS). The dihydrobromide and dihydrochloride salts are known to be harmful if swallowed or in contact with skin, cause serious eye irritation, and may cause respiratory irritation. The free base may cause an allergic skin reaction and serious eye irritation.
Hazard Information
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane & its Salts
Signal Word
Warning
Primary Disposal Route
Incineration via a licensed waste disposal service.
Personal Protective Equipment (PPE)
Safety glasses, chemical-resistant gloves, and a lab coat are mandatory. Use a fume hood to avoid inhalation of vapors or dust.
Incompatibilities
Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.
Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its derivatives.
1. Waste Identification and Segregation:
Clearly label a dedicated waste container for "(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and related waste."
Do not mix this waste with other chemical waste streams, particularly incompatible substances such as strong oxidizing agents.
2. Containerization:
Use a clean, dry, and chemically compatible container with a secure screw-top lid. The original product container is often a suitable choice.
Ensure the container is in good condition and free from leaks or external contamination.
3. Waste Accumulation:
For pure compound or residues, carefully transfer the material into the designated waste container using a funnel or other appropriate tools to minimize spills.
For contaminated materials (e.g., gloves, weighing paper, pipette tips), place them in a sealed, labeled bag before depositing them into the solid chemical waste container.
Solutions containing the compound should be collected in a labeled, leak-proof liquid waste container. The SDS for a related compound suggests dissolving in a combustible solvent before incineration[1].
4. Storage:
Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.
Ensure the storage area is away from heat, sparks, and open flames, as the material is considered flammable[2].
Secondary containment is recommended to prevent the spread of material in case of a leak.
5. Professional Disposal:
Arrange for the collection of the chemical waste by a licensed and reputable hazardous waste disposal company.
Provide the disposal company with the Safety Data Sheet (SDS) for the compound to ensure they have all necessary information for safe handling and incineration. The recommended disposal method is to burn the chemical in an incinerator equipped with an afterburner and scrubber[2].
Disposal Workflow Diagram
Caption: Disposal Workflow for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.
By adhering to these procedures, laboratories can ensure the safe and environmentally responsible disposal of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane, fostering a culture of safety and regulatory compliance.
Personal protective equipment for handling (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
This document provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its common salt f...
Author: BenchChem Technical Support Team. Date: December 2025
This document provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its common salt forms (dihydrobromide and dihydrochloride). The chemical, physical, and toxicological properties of this compound have not been thoroughly investigated, and it should be handled with care by personnel with specialized knowledge.[1][2][3]
Hazard Identification and Classification
(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane and its salts are classified with several hazards. The primary health risks are associated with ingestion, skin/eye contact, and inhalation.
A thorough hazard assessment is required before beginning any work.[5] The following table summarizes the minimum required PPE for handling this compound.[5]
Protection Type
Equipment Specification
Purpose & Notes
Eye and Face
Chemical safety goggles and/or a face shield.[5][6]
Protects against splashes and dust. Safety glasses are not sufficient for splash hazards.[5]
Disposable nitrile gloves offer protection for incidental contact but should be changed immediately after exposure.[5] Double-gloving is recommended for higher-risk tasks.
Protects skin and personal clothing from contamination. Should be buttoned completely.[8]
Respiratory
Use only in a chemical fume hood.[3] For higher-level protection or in case of inadequate ventilation, use an appropriate particle respirator (e.g., N95) or a respirator with cartridges suitable for organic vapors and particulates (e.g., ABEK-P2).[1]
This compound may cause respiratory irritation.[1][4] All respirator use must comply with a formal respiratory protection program.
Adherence to this protocol is essential to minimize exposure and ensure a safe laboratory environment.
Step 1: Preparation and Engineering Controls
Designate Area: Conduct all handling of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane within a designated area, such as a chemical fume hood, to ensure adequate ventilation.[3]
Assemble PPE: Before handling, don all required PPE as specified in the table above.
Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible and unobstructed.[3]
Review SDS: Always review the Safety Data Sheet (SDS) before use.[9]
Step 2: Handling the Compound
Avoid Dust and Aerosol Formation: Handle the solid compound carefully to avoid creating dust.[1]
Portioning: When weighing or transferring the substance, use techniques that minimize dust generation.
Solution Preparation: If dissolving the compound, add the solid to the solvent slowly to prevent splashing.
Avoid Incompatibilities: Keep the compound away from strong oxidizing agents, acids, and bases.[3]
Containment: Wearing appropriate PPE, sweep up the solid material without creating dust.[1] Place the spilled material into a suitable, closed container for disposal.[1][3]
Decontamination: Wash the spill area thoroughly after material pickup is complete.
First Aid:
General Advice: Consult a physician and show them the Safety Data Sheet.[1][2]
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1][3]
In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1] Remove contaminated clothing and wash it before reuse.[4]
In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, removing contact lenses if present and easy to do.[1][4] Immediately call a poison center or doctor.[4]
If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person.[1] Call a poison center or doctor if you feel unwell.[4]
Disposal Plan
All waste materials must be treated as hazardous waste.
Product Disposal: The material should be disposed of by a licensed professional waste disposal service.[1] One method is to dissolve the compound in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][11]
Contaminated Packaging: Dispose of contaminated packaging as unused product in accordance with regulations.[1]
Regulatory Compliance: Adhere to all federal, state, and local environmental regulations for chemical waste disposal.[3]
Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane in a laboratory setting.
Caption: Workflow for handling (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane.